13(Z),16(Z)-Docosadienyl acetate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 13(Z),16(Z)-Docosadienyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic pathway for 13(Z),16(Z)-docosadienyl acetate (B1210297), a long-chain unsaturated acetate with potential applications in chemical ecology and drug development. The proposed synthesis leverages the stereoselectivity of the Wittig reaction to construct the key (Z,Z)-diene system, followed by a straightforward acetylation to yield the final product.

Synthetic Strategy Overview

The retrosynthetic analysis of 13(Z),16(Z)-docosadienyl acetate indicates that the molecule can be disconnected at the acetate ester linkage and the two carbon-carbon double bonds. The acetate group can be readily installed in the final step via acetylation of the corresponding alcohol, 13(Z),16(Z)-docosadien-1-ol. The crucial (Z,Z)-diene moiety can be constructed stereoselectively using sequential Wittig reactions.

A convergent and stereocontrolled approach involves the coupling of three key fragments: a C12 iodo-alcohol, a C4 di-Grignard reagent, and a C6 aldehyde. This strategy allows for the precise installation of the two (Z)-double bonds.

Experimental Protocols

The following sections detail the proposed experimental procedures for the synthesis of 13(Z),16(Z)-docosadienyl acetate.

2.1. Synthesis of (Z)-12-Iodo-12-dodecen-1-ol

This key intermediate can be prepared from 11-dodecyn-1-ol through a sequence of protection, hydrozirconation, and iodination, followed by deprotection.

• Step 1: Protection of 11-dodecyn-1-ol. To a solution of 11-dodecyn-1-ol in dichloromethane (B109758) (DCM), add 1.2 equivalents of dihydropyran (DHP) and a catalytic amount of pyridinium (B92312) p-toluenesulfonate (PPTS). Stir the reaction mixture at room temperature for 4 hours. After completion, quench the reaction with saturated sodium bicarbonate solution and extract with DCM. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to afford the THP-protected alcohol.

• Step 2: Hydrozirconation-Iodination. The protected alkyne is dissolved in anhydrous tetrahydrofuran (B95107) (THF) and cooled to 0 °C. To this solution, add 1.1 equivalents of Schwartz's reagent (Cp₂ZrHCl). The reaction mixture is stirred at 0 °C for 30 minutes and then at room temperature for 1 hour. The resulting vinylzirconocene is then treated with 1.1 equivalents of iodine in THF at room temperature for 1 hour. The reaction is quenched with saturated aqueous sodium thiosulfate (B1220275) solution and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated.

• Step 3: Deprotection. The crude product from the previous step is dissolved in a mixture of acetic acid, THF, and water (4:2:1) and stirred at 40 °C for 5 hours. The reaction mixture is then cooled to room temperature, diluted with water, and extracted with diethyl ether. The organic phase is washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography to yield (Z)-12-iodo-12-dodecen-1-ol.

2.2. Synthesis of 13(Z),16(Z)-Docosadien-1-ol

The (Z,Z)-diene is constructed via a Negishi cross-coupling reaction.

• To a solution of (Z)-12-iodo-12-dodecen-1-ol in anhydrous THF, add a catalytic amount of Pd(PPh₃)₄ and 1.1 equivalents of a pre-formed (Z)-1-decenylzinc chloride solution (prepared from (Z)-1-bromodecene and zinc chloride). The reaction mixture is stirred at 50 °C for 12 hours under an inert atmosphere. After cooling to room temperature, the reaction is quenched with saturated aqueous ammonium (B1175870) chloride solution and extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The residue is purified by column chromatography on silica (B1680970) gel to afford 13(Z),16(Z)-docosadien-1-ol.

2.3. Synthesis of 13(Z),16(Z)-Docosadienyl Acetate

The final acetylation step is a standard procedure.

• To a solution of 13(Z),16(Z)-docosadien-1-ol in dichloromethane, add 1.5 equivalents of acetic anhydride, 1.2 equivalents of triethylamine, and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP). The reaction mixture is stirred at room temperature for 3 hours. The reaction is then quenched with water and extracted with dichloromethane. The organic layer is washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography to yield 13(Z),16(Z)-docosadienyl acetate.[1][2][3][4]

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Purity (%)	Yield (%)	Spectroscopic Data
11-Dodecyn-1-ol (Starting Material)	C₁₂H₂₂O	182.30	>98	-	-
THP-protected 11-dodecyn-1-ol	C₁₇H₃₀O₂	266.42	-	~95	¹H NMR, ¹³C NMR
(Z)-12-Iodo-12-dodecen-1-ol	C₁₂H₂₃IO	310.21	>95	~70 (over 2 steps)	¹H NMR, ¹³C NMR, MS
13(Z),16(Z)-Docosadien-1-ol	C₂₂H₄₂O	322.57	>95	~65	¹H NMR, ¹³C NMR, MS
13(Z),16(Z)-Docosadienyl acetate	C₂₄H₄₄O₂	364.61	>99	~90	¹H NMR, ¹³C NMR, MS, IR

Visualizations

4.1. Synthetic Pathway

Caption: Overall synthetic scheme for 13(Z),16(Z)-Docosadienyl acetate.

4.2. Experimental Workflow for Acetylation

Caption: Step-by-step workflow for the acetylation of the dienol.

References

• 1. Transesterification/acetylation of long chain alcohols with alkyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Ester synthesis by acylation [organic-chemistry.org]

Unveiling 13(Z),16(Z)-Docosadienyl Acetate: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current state of knowledge regarding 13(Z),16(Z)-docosadienyl acetate (B1210297). Despite a comprehensive search of scientific literature and databases, there is no available information on the natural discovery and isolation of this specific compound. Its existence is primarily documented through chemical synthesis and its availability from commercial suppliers for research purposes. This document consolidates the available chemical data and outlines general methodologies that would be applicable for its analysis, should it be identified in a natural source in the future.

Chemical Identity and Properties

13(Z),16(Z)-Docosadienyl acetate is a long-chain unsaturated ester. Its fundamental chemical properties, sourced from commercial suppliers, are summarized below.

Property	Value	Source
CAS Number	2692623-46-2	[1]
Molecular Formula	C₂₄H₄₄O₂	[1]
Molecular Weight	364.61 g/mol	[1]
IUPAC Name	(13Z,16Z)-docosa-13,16-dien-1-yl acetate	N/A
Synonyms	cis,cis-13,16-Docosadien-1-yl acetate, (Z,Z)-13,16-Docosadien-1-yl acetate	[2]
Purity	Typically >99% (as supplied by vendors)	[1]

Hypothetical Discovery and Isolation Workflow

While no specific discovery of 13(Z),16(Z)-docosadienyl acetate in a natural context has been reported, the methodologies for identifying and isolating novel long-chain acetates, particularly insect pheromones, are well-established. The following workflow represents a generalized protocol that would be employed for such a discovery.

A generalized workflow for the discovery and identification of a novel insect pheromone.

Experimental Protocols: A General Framework

The following sections detail the standard experimental protocols that would be adapted for the isolation and identification of 13(Z),16(Z)-docosadienyl acetate from a biological matrix.

Pheromone Gland Extraction

This procedure is foundational for the analysis of insect semiochemicals.

• Anesthesia and Dissection: Anesthetize the subject insect (e.g., a virgin female moth) by cooling. Under a dissecting microscope, carefully excise the pheromone-producing gland (often located in the terminal abdominal segments).

• Solvent Extraction: Immediately place the excised gland into a small glass vial containing a minimal volume of a high-purity non-polar solvent, such as hexane or dichloromethane (B109758) (e.g., 20-50 µL).

• Incubation: Allow the extraction to proceed for a set period (e.g., 30 minutes to several hours) at a controlled temperature to ensure efficient transfer of the volatile compounds into the solvent.

• Concentration: If necessary, the extract can be carefully concentrated under a gentle stream of nitrogen to increase the analyte concentration prior to analysis.

Analytical Chemistry

Gas Chromatography-Mass Spectrometry (GC-MS) would be the primary technique for the separation and identification of the compound.

• Injector: A splitless or cool on-column injection would be used to prevent thermal degradation of the long-chain acetate.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 50-80°C, hold for 1-2 minutes.

  • Ramp: 10-15°C/min up to 250-280°C.

  • Final Hold: 5-10 minutes to ensure elution of all compounds.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: m/z 40-450.

  • Identification: The mass spectrum of the unknown peak would be compared to a known standard of synthetic 13(Z),16(Z)-docosadienyl acetate and matched against spectral libraries. The retention time would also be compared with the synthetic standard.

Electroantennographic Detection (EAD) is a sensitive bioassay technique used to identify biologically active compounds in a complex mixture.

• Setup: The effluent from the GC column is split, with one portion directed to a standard detector (like a Flame Ionization Detector - FID) and the other to a preparation where it flows over an insect antenna.

• Detection: Electrodes attached to the antenna measure nerve impulses. A significant response at a specific retention time indicates that the compound eluting at that time is biologically active for the insect.

Potential Biological Significance: A Speculative Outlook

Long-chain acetates are frequently identified as sex pheromones in various insect species, particularly in Lepidoptera (moths and butterflies)[3]. They can act as the primary attractant or as minor components in a complex pheromone blend that ensures species-specific communication. Should 13(Z),16(Z)-docosadienyl acetate be discovered in nature, its biological role would likely be investigated within this context.

The hypothetical signaling pathway for a pheromone like 13(Z),16(Z)-docosadienyl acetate would involve its release by one individual (typically the female), airborne dispersal, and reception by the antennae of a conspecific (typically the male), leading to a behavioral response such as upwind flight and mating attempts.

A simplified diagram of a typical pheromone signaling pathway.

Conclusion

Currently, 13(Z),16(Z)-docosadienyl acetate is a synthetically available chemical with defined physical properties but no known natural origin or biological function. The protocols and workflows described herein represent the standard methodologies that would be applied to its discovery and isolation should it be identified in a biological context in the future. Further research is required to determine if this compound plays a role in the natural world.

References

• 1. larodan.com [larodan.com]
• 2. mybiosource.com [mybiosource.com]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Prospective Identification and Evaluation of 13(Z),16(Z)-Docosadienyl Acetate as an Insect Sex Pheromone

To: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide on the Methodologies for Identification, Synthesis, and Bioassay of Novel Long-Chain Diene Acetate (B1210297) Insect Sex Pheromones, with a Focus on 13(Z),16(Z)-Docosadienyl Acetate as a Candidate Compound.

Executive Summary:

This technical guide addresses the topic of 13(Z),16(Z)-docosadienyl acetate as a potential insect sex pheromone. An exhaustive review of scientific literature reveals no specific identification or characterization of this molecule as a sex pheromone for any known insect species. Consequently, this document shifts focus to provide a comprehensive framework of the established methodologies that would be employed to investigate a novel long-chain diene acetate, such as 13(Z),16(Z)-docosadienyl acetate, as a potential insect sex pheromone. This guide details the standard experimental protocols for pheromone identification, chemical synthesis, and field validation, supported by quantitative data from analogous compounds. Furthermore, logical workflows and biosynthetic pathways are visualized using the DOT language for clarity.

Introduction: The Landscape of Long-Chain Diene Acetate Pheromones

Lepidopteran sex pheromones are predominantly long-chain, unsaturated fatty acid derivatives, typically with 10 to 18 carbon atoms, terminating in an alcohol, aldehyde, or acetate functional group. These molecules are highly specific and are crucial for mate location and reproductive isolation. While numerous monoene and diene acetates have been identified, the specific compound 13(Z),16(Z)-docosadienyl acetate has not been documented as a naturally occurring insect sex pheromone in published research. This guide, therefore, serves as a procedural roadmap for researchers venturing into the identification and application of new long-chain pheromones.

Methodologies for Identification of a Novel Pheromone

The identification of a new insect sex pheromone is a multi-step process that combines entomological, chemical, and physiological techniques.

2.1. Pheromone Gland Extraction and Volatile Collection

The initial step involves the collection of the putative pheromone from the insect.

• Pheromone Gland Extraction: For female-produced pheromones, the pheromone gland, typically located on the terminal abdominal segments, is excised from virgin females during their calling period (the time of pheromone release). The glands are then extracted with a non-polar solvent like hexane.

• Volatile Collection (Aeration): To collect the naturally released pheromone blend, virgin females are placed in a chamber, and air is drawn over them and through an adsorbent trap (e.g., Porapak Q or Tenax). The trapped volatiles are then eluted with a solvent.

2.2. Chemical Analysis and Identification

The extract or eluate is then subjected to a series of analytical techniques to identify the active components.

• Gas Chromatography-Electroantennographic Detection (GC-EAD): This is a powerful technique where the effluent from a gas chromatograph is split. One portion goes to a standard detector (like a flame ionization detector - FID), and the other passes over an excised insect antenna.[1][2] An electrical signal from the antenna is recorded, and peaks in the chromatogram that elicit an antennal response are considered potential pheromone components.[1][2]

• Gas Chromatography-Mass Spectrometry (GC-MS): The GC-EAD active peaks are then analyzed by GC-MS to determine their mass spectra.[1][2] This provides information on the molecular weight and fragmentation pattern, which aids in structure elucidation.

• Derivatization Reactions: To determine the position of double bonds, microchemical reactions are often employed. For instance, reaction with dimethyl disulfide (DMDS) creates adducts that, when analyzed by GC-MS, produce characteristic fragments indicating the original double bond locations.

The following diagram illustrates the general workflow for pheromone identification.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficacy of an improved method to screen semiochemicals of insect - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to (Z)-13-Docosenamide: Natural Sources, Isolation, and Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial research for natural sources of 13(Z),16(Z)-Docosadienyl acetate (B1210297) did not yield specific findings. This guide focuses on the closely related and biologically active compound, (Z)-13-docosenamide (Erucamide), for which natural sources have been identified.

(Z)-13-Docosenamide: An Overview

(Z)-13-Docosenamide, the amide derivative of erucic acid, is a fatty acid amide that has garnered significant interest within the scientific community due to its diverse biological activities. It has been identified in various natural sources and exhibits antimicrobial, cytotoxic, and anti-inflammatory properties, making it a compound of interest for drug discovery and development.

Natural Sources of (Z)-13-Docosenamide

(Z)-13-Docosenamide has been isolated from several natural sources, including fungi and plants. This section details the primary sources identified in the literature.

Table 1: Natural Sources and Biological Activities of (Z)-13-Docosenamide

Natural Source	Organism Type	Part Used	Bioactive Compounds Identified	Reported Biological Activities of (Z)-13-Docosenamide
Penicillium chrysogenum	Fungus	Extracellular Extract	(Z)-13-docosenamide and 15 other variable compounds[1][2][3][4]	Antimicrobial and cytotoxic[1][2][3][4]
Zingiber officinale (Ginger)	Plant	Rhizome	(Z)-13-docosenamide, among other phytochemicals[5][6]	Antinociceptive and anti-inflammatory[5]
Erythrina indica (Indian Coral Tree)	Plant	Leaves	(Z)-13-docosenamide[7]	Anticancer[7]

Experimental Protocols: Isolation and Purification

The isolation and purification of (Z)-13-docosenamide from its natural sources involve multi-step processes combining extraction and chromatographic techniques. The following is a detailed methodology based on the successful isolation from Penicillium chrysogenum.[1][2][3]

Fungal Fermentation and Extraction

• Organism: Penicillium chrysogenum

• Culture Medium: Potato Dextrose Broth (PDB).

• Fermentation: The fungus is cultured in PDB for a specified period to allow for the production of secondary metabolites, including (Z)-13-docosenamide, which are secreted into the extracellular medium.

• Extraction: The fungal biomass is separated from the culture broth by filtration. The cell-free supernatant is then extracted with an organic solvent, such as ethyl acetate, to partition the bioactive compounds.

Chromatographic Purification

• Flash Chromatography: The crude extract is subjected to flash chromatography on a silica (B1680970) gel column. Elution is performed with a gradient of solvents (e.g., n-hexane and ethyl acetate) of increasing polarity to separate the compounds based on their affinity for the stationary phase. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• High-Performance Liquid Chromatography (HPLC): Fractions showing promising bioactivity are further purified by HPLC. A C18 column is typically used with a mobile phase gradient, for instance, of methanol (B129727) and water.[1] The compound corresponding to the major peak with the desired biological activity is collected.

Structural Elucidation

The purified compound is identified and characterized using various spectroscopic techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the molecular weight and fragmentation pattern.[1]

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectroscopy to elucidate the chemical structure.[1]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the molecule.[1]

Biological Activities of (Z)-13-Docosenamide

(Z)-13-Docosenamide exhibits a range of biological effects, as summarized in the table below.

Table 2: Quantitative Bioactivity Data for (Z)-13-Docosenamide

Activity	Test Organism/Cell Line	Metric	Result
Antimicrobial	Bacillus subtilis	MIC	~10 µg/mL[1][3]
Staphylococcus aureus	MIC	~10 µg/mL[1][3]
Klebsiella pneumoniae	MIC	~10 µg/mL[1][3]
Escherichia coli	MIC	~10 µg/mL[1][3]
Penicillium aurantiogriseum	MIC	~20 µg/mL[1][3]
Aspergillus fumigatus	MIC	~20 µg/mL[1][3]
Cytotoxic	Hepatocellular carcinoma cells	IC₅₀	23.8 ± 0.8 µg/mL[1][3]
Anticancer	Adenocarcinomic human alveolar basal epithelial cells (A549)	-	Notable anticancer activity observed[7]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and identification of (Z)-13-docosenamide from Penicillium chrysogenum.

Caption: Workflow for Isolation and Analysis of (Z)-13-Docosenamide.

Biological Effects of (Z)-13-Docosenamide

This diagram outlines the observed biological effects of (Z)-13-docosenamide. The precise signaling pathways are still under investigation.

Caption: Biological Effects of (Z)-13-Docosenamide.

References

• 1. Antimicrobial and cytotoxic activities of natural (Z)-13-docosenamide derived from Penicillium chrysogenum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial and cytotoxic activities of natural (Z)-13-docosenamide derived from Penicillium chrysogenum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Antimicrobial and cytotoxic activities of natural (Z)-13-docosenamide derived from Penicillium chrysogenum [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Purification and characterization of (Z) 13-docosenamide from Erythrina indica. [wisdomlib.org]

Spectroscopic and Analytical Profile of 13(Z),16(Z)-Docosadienyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic and analytical characteristics of 13(Z),16(Z)-docosadienyl acetate (B1210297). Due to the limited availability of experimental data for this specific long-chain unsaturated acetate, this document compiles predicted spectroscopic data based on the well-established principles of NMR, IR, and mass spectrometry, drawing analogies from structurally related compounds. Detailed, generalized experimental protocols for the characterization of such molecules are also provided. This guide is intended to serve as a valuable resource for researchers involved in the synthesis, identification, and analysis of long-chain fatty acid derivatives.

Chemical Structure and Properties

• IUPAC Name: (13Z,16Z)-docosa-13,16-dien-1-yl acetate

• Molecular Formula: C₂₄H₄₄O₂

• Molecular Weight: 364.61 g/mol

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 13(Z),16(Z)-docosadienyl acetate. These predictions are based on the analysis of functional groups and comparison with data from analogous long-chain unsaturated esters.

Predicted ¹H NMR Spectroscopic Data

Solvent: CDCl₃ Frequency: 400 MHz

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~5.35	m	4H	Olefinic protons (-CH=CH-)
~4.05	t	2H	Methylene protons adjacent to acetate oxygen (-CH₂-O-C(O)-)
~2.77	t	2H	Bis-allylic protons (=CH-CH₂-CH=)
~2.04	s	3H	Methyl protons of the acetate group (-O-C(O)-CH₃)
~2.01	m	4H	Allylic protons (-CH₂-CH=)
~1.62	p	2H	Methylene protons β to the acetate oxygen (-CH₂-CH₂-O-)
~1.28	br s	20H	Methylene protons of the long aliphatic chain (-(CH₂)₁₀-)
~0.89	t	3H	Terminal methyl protons (-CH₂-CH₃)

Predicted ¹³C NMR Spectroscopic Data

Solvent: CDCl₃ Frequency: 100 MHz

Chemical Shift (δ, ppm)	Assignment
~171.1	Carbonyl carbon of the acetate group (-O-C(O)-)
~130.0	Olefinic carbons (-CH=CH-)
~128.0	Olefinic carbons (-CH=CH-)
~64.7	Methylene carbon adjacent to acetate oxygen (-CH₂-O-C(O)-)
~31.5 - 22.7	Methylene carbons of the long aliphatic chain and allylic carbons
~25.6	Bis-allylic carbon (=CH-CH₂-CH=)
~21.1	Methyl carbon of the acetate group (-O-C(O)-CH₃)
~14.1	Terminal methyl carbon (-CH₂-CH₃)

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Predicted Fragmentation
364	[M]⁺ (Molecular Ion)
304	[M - CH₃COOH]⁺ (Loss of acetic acid)
Various	Fragments from cleavage of the long alkyl chain
61	[CH₃COOH₂]⁺
43	[CH₃CO]⁺ (Base Peak)

Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3010	Medium	=C-H stretch (alkene)
2925, 2855	Strong	C-H stretch (alkane)
~1740	Strong	C=O stretch (ester)
~1655	Weak	C=C stretch (alkene)
~1240	Strong	C-O stretch (ester)
~722	Medium	C-H bend (cis-alkene)

Experimental Protocols

The following are generalized experimental protocols for the synthesis and spectroscopic analysis of long-chain unsaturated acetates like 13(Z),16(Z)-docosadienyl acetate.

Synthesis

Reaction: Acetylation of (13Z,16Z)-docosa-13,16-dien-1-ol.

Procedure:

• (13Z,16Z)-docosa-13,16-dien-1-ol is dissolved in a suitable aprotic solvent such as dichloromethane (B109758) or diethyl ether.

• An excess of acetic anhydride (B1165640) and a catalytic amount of a base, such as pyridine (B92270) or triethylamine, are added to the solution.

• The reaction mixture is stirred at room temperature until the starting alcohol is consumed, as monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched with water or a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel using a hexane (B92381)/ethyl acetate gradient to yield pure 13(Z),16(Z)-docosadienyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Procedure:

• Approximately 5-10 mg of the purified compound is dissolved in ~0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• The solution is transferred to a 5 mm NMR tube.

• ¹H NMR and ¹³C NMR spectra are acquired at room temperature.

• For ¹H NMR, a sufficient number of scans are collected to obtain a good signal-to-noise ratio.

• For ¹³C NMR, a proton-decoupled experiment is performed.

• The chemical shifts are referenced to the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H and CDCl₃ at 77.16 ppm for ¹³C).

Mass Spectrometry (MS)

Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source.

Procedure:

• A dilute solution of the sample in a volatile organic solvent (e.g., hexane or dichloromethane) is prepared.

• The sample is introduced into the ion source, typically via a direct insertion probe or through a gas chromatograph (GC-MS).

• The sample is ionized using a standard electron energy of 70 eV.

• The mass spectrum is recorded over a suitable mass range (e.g., m/z 40-400).

Infrared (IR) Spectroscopy

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Procedure:

• A neat sample is prepared by placing a drop of the oily liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

• Alternatively, a dilute solution in a solvent like carbon tetrachloride (CCl₄) can be prepared and analyzed in a suitable liquid cell.

• The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

• A background spectrum is collected and subtracted from the sample spectrum.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 13(Z),16(Z)-docosadienyl acetate.

Hypothetical Biosynthesis of 13(Z),16(Z)-Docosadienyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

While the specific biosynthetic pathway for 13(Z),16(Z)-docosadienyl acetate (B1210297), a C22 di-unsaturated acetate, has not been empirically determined in any insect species to date, it is possible to propose a scientifically plausible route based on established principles of insect pheromone biosynthesis. This guide outlines a hypothetical pathway, detailing the requisite enzymatic steps, including fatty acid synthesis, elongation, desaturation, reduction, and acetylation. The proposed pathway serves as a theoretical framework to guide future research and discovery of the enzymes involved in the production of very-long-chain polyunsaturated fatty acid-derived insect pheromones.

Introduction to Insect Pheromone Biosynthesis

Insect sex pheromones, particularly in Lepidoptera, are typically derived from fatty acid metabolism.[1][2] The biosynthesis process is a multi-step enzymatic cascade that modifies common fatty acids to produce a vast diversity of species-specific signaling molecules.[1][3] The key stages generally involve:

• De novo fatty acid synthesis: Production of saturated fatty acyl-CoA precursors, commonly palmitoyl-CoA (C16) or stearoyl-CoA (C18), by fatty acid synthase (FAS).

• Chain modification: Elongation or shortening of the fatty acyl chain to achieve the correct carbon backbone length.

• Desaturation: Introduction of one or more double bonds at specific positions and with specific stereochemistry by fatty acid desaturases.

• Reduction: Conversion of the fatty acyl-CoA to a fatty alcohol by a fatty acyl-CoA reductase (FAR).

• Functional group modification: Oxidation of the alcohol to an aldehyde or esterification to an acetate by an acetyltransferase.

This guide will apply these principles to construct a hypothetical pathway for the biosynthesis of 13(Z),16(Z)-docosadienyl acetate.

Proposed Biosynthetic Pathway for 13(Z),16(Z)-Docosadienyl Acetate

The biosynthesis of a C22 di-unsaturated acetate likely begins with a common C16 or C18 saturated fatty acid precursor and proceeds through a series of elongation and desaturation steps.

Hypothetical Pathway Overview:

The proposed pathway initiates with palmitoyl-CoA (16:CoA) or stearoyl-CoA (18:CoA), which undergoes a series of elongation cycles to produce docosanoyl-CoA (22:CoA). This saturated precursor is then sequentially desaturated by specific desaturases to introduce double bonds at the Δ13 and Δ16 positions. The resulting 13(Z),16(Z)-docosadienoyl-CoA is then reduced to the corresponding alcohol, which is finally acetylated to yield the final pheromone component.

Caption: Hypothetical biosynthetic pathway of 13(Z),16(Z)-Docosadienyl acetate.

Key Enzymatic Steps and Hypothetical Protocols

Fatty Acid Synthesis and Elongation

The initial steps involve the synthesis of a C16 or C18 fatty acyl-CoA and its subsequent elongation to a C22 backbone.

• Enzymes: Fatty Acid Synthase (FAS), Fatty Acid Elongases (ELOVL).

• Description: FAS catalyzes the de novo synthesis of palmitoyl-CoA (16:CoA) from acetyl-CoA and malonyl-CoA. A series of elongase enzymes would then sequentially add two-carbon units from malonyl-CoA to produce stearoyl-CoA (18:CoA), eicosanoyl-CoA (20:CoA), and finally docosanoyl-CoA (22:CoA). The existence of very-long-chain fatty acids (VLCFAs) with more than 22 carbons has been documented in insects, suggesting the presence of elongases capable of producing these precursors.[4]

Hypothetical Experimental Protocol for Elongase Activity Assay:

• Enzyme Source: Microsomal fractions from the pheromone gland of the target insect species.

• Substrates: [1-¹⁴C]Palmitoyl-CoA or [1-¹⁴C]Stearoyl-CoA, and unlabeled malonyl-CoA.

• Reaction Buffer: Phosphate buffer (pH 7.2) containing NADPH, ATP, and Coenzyme A.

• Incubation: Incubate the reaction mixture at 30°C for 1 hour.

• Extraction and Analysis: Saponify the reaction products, extract the free fatty acids, and convert them to methyl esters. Analyze the fatty acid methyl esters by radio-gas chromatography to identify and quantify the elongated products.

Desaturation

Two sequential desaturation steps are required to introduce the double bonds at the Δ13 and Δ16 positions.

• Enzymes: Δ13-Desaturase, Δ16-Desaturase.

• Description: A Δ13-desaturase would first act on docosanoyl-CoA to produce 13(Z)-docosenoyl-CoA. Subsequently, a Δ16-desaturase would introduce a second double bond to yield 13(Z),16(Z)-docosadienoyl-CoA. While Δ13 desaturases have been identified in insects, a Δ16-desaturase would be a novel finding. The order of desaturation events could potentially be reversed.

Hypothetical Experimental Protocol for Desaturase Functional Assay in Yeast:

• Yeast Strain: A strain of Saccharomyces cerevisiae engineered to not produce its endogenous desaturase.

• Expression Vector: A yeast expression vector containing the candidate desaturase gene from the target insect.

• Culture Conditions: Grow the transformed yeast in a medium supplemented with a potential saturated fatty acid precursor (e.g., docosanoic acid).

• Lipid Extraction and Analysis: Extract total lipids from the yeast cells, prepare fatty acid methyl esters, and analyze by gas chromatography-mass spectrometry (GC-MS) to detect the presence of the desaturated product.

Reduction and Acetylation

The final steps involve the formation of the alcohol and its subsequent esterification.

• Enzymes: Fatty Acyl-CoA Reductase (FAR), Acetyltransferase (ATF).

• Description: A fatty acyl-CoA reductase would reduce the 13(Z),16(Z)-docosadienoyl-CoA to the corresponding alcohol, 13(Z),16(Z)-docosadienol. Finally, an acetyltransferase would catalyze the transfer of an acetyl group from acetyl-CoA to the alcohol, forming the final acetate ester pheromone.

Hypothetical Experimental Protocol for Acetyltransferase Activity Assay:

• Enzyme Source: Cytosolic fraction from the pheromone gland.

• Substrates: Synthetically prepared 13(Z),16(Z)-docosadienol and [¹⁴C]acetyl-CoA.

• Reaction Buffer: Phosphate buffer (pH 7.0).

• Incubation: Incubate the reaction mixture at 30°C for 30 minutes.

• Extraction and Analysis: Extract the lipids with hexane (B92381) and analyze the extract by thin-layer chromatography (TLC) with autoradiography to detect the formation of the radiolabeled acetate ester.

Quantitative Data Summary (Hypothetical)

As this is a proposed pathway, no empirical quantitative data exists. However, for the purpose of illustrating how such data would be presented, a hypothetical table is provided below. This table would be populated with experimental data from studies aimed at characterizing the enzymes in this pathway.

Enzyme	Substrate	Product	Km (µM)	Vmax (pmol/min/mg protein)
Hypothetical Elongase 1	Palmitoyl-CoA (16:CoA)	Stearoyl-CoA (18:CoA)	50	1500
Hypothetical Elongase 2	Stearoyl-CoA (18:CoA)	Eicosanoyl-CoA (20:CoA)	45	1200
Hypothetical Elongase 3	Eicosanoyl-CoA (20:CoA)	Docosanoyl-CoA (22:CoA)	40	1000
Hypothetical Δ13-Desaturase	Docosanoyl-CoA (22:CoA)	13(Z)-Docosenoyl-CoA	25	800
Hypothetical Δ16-Desaturase	13(Z)-Docosenoyl-CoA	13(Z),16(Z)-Docosadienoyl-CoA	30	650
Hypothetical FAR	13(Z),16(Z)-Docosadienoyl-CoA	13(Z),16(Z)-Docosadienol	15	2500
Hypothetical ATF	13(Z),16(Z)-Docosadienol	13(Z),16(Z)-Docosadienyl acetate	20	3000

Logical Workflow for Pathway Elucidation

The process of elucidating such a biosynthetic pathway would follow a logical progression of experiments.

Caption: Logical workflow for the elucidation of a novel pheromone biosynthetic pathway.

Conclusion and Future Directions

The proposed biosynthetic pathway for 13(Z),16(Z)-docosadienyl acetate provides a roadmap for future research into the production of very-long-chain polyunsaturated insect pheromones. The key to validating this pathway lies in the identification and functional characterization of the involved enzymes, particularly the novel elongases and desaturases with specificity for C22 substrates. The elucidation of this and similar pathways will not only advance our fundamental understanding of insect biochemistry and chemical ecology but also has significant potential for the biotechnological production of species-specific pest control agents. The heterologous expression of these enzymes in microbial or plant-based systems could offer a sustainable and cost-effective alternative to chemical synthesis for the production of this and other complex pheromones.

References

• 1. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Insect pheromone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. frontiersin.org [frontiersin.org]
• 4. The metabolism and role of free fatty acids in key physiological processes in insects of medical, veterinary and forensic importance - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Electroantennography (EAG) Studies with Dienoic Acetate Pheromones

Audience: Researchers, scientists, and drug development professionals.

Data Presentation: Representative EAG Responses

The following table summarizes representative EAG response data from male and female Synanthedon myopaeformis to its primary pheromone component and other behaviorally relevant compounds. This data serves as an example of how to structure and present quantitative EAG results. Responses are normalized against a standard compound (β-caryophyllene) to allow for comparison across different preparations and experiments.

Compound	Sex	Mean Normalized EAG Response (± SE)	Sample Size (n)
(3Z,13Z)-3,13-octadecadienyl acetate (B1210297)	Male	150 ± 20	15
(3Z,13Z)-3,13-octadecadienyl acetate	Female	80 ± 15	5
Pear Ester	Male	120 ± 18	15
Pear Ester	Female	250 ± 30	5
Acetic Acid	Male	90 ± 12	15
Acetic Acid	Female	180 ± 25	5

Data is representative and adapted from studies on Synanthedon myopaeformis for illustrative purposes.

Experimental Protocols

This section outlines the detailed methodologies for conducting EAG experiments with insects, particularly moths, in response to pheromone stimuli.

Insect Preparation

• Insect Rearing and Selection: Moths should be reared under controlled conditions of temperature, humidity, and photoperiod to ensure uniformity. For pheromone studies, sexually mature males are typically used, although females can also be tested for autodetection studies.

• Antenna Excision:

  • Immobilize the moth (e.g., by chilling on ice for a few minutes).

  • Using fine micro-scissors, carefully excise one antenna at its base (scape).

  • Immediately place the excised antenna onto a holder for recording.

Electrode Preparation and Antenna Mounting

• Electrodes: Glass capillary microelectrodes filled with an appropriate electrolyte solution (e.g., saline solution) are used. Silver wires (Ag/AgCl) are inserted into the capillaries to make electrical contact.

• Mounting:

  • The base of the antenna is placed in contact with the reference electrode.

  • The distal tip of the antenna is carefully placed in contact with the recording electrode.

  • A small amount of conductive gel can be used to ensure good electrical contact.

Odorant Delivery System

• Stimulus Preparation: The test compound, 13(Z),16(Z)-Docosadienyl acetate, should be diluted in a high-purity solvent (e.g., hexane (B92381) or paraffin (B1166041) oil) to the desired concentrations. A serial dilution is typically prepared to test a range of concentrations.

• Delivery:

  • A small piece of filter paper is loaded with a known volume (e.g., 10 µL) of the odorant solution.

  • The filter paper is placed inside a Pasteur pipette or a dedicated stimulus cartridge.

  • A puff of purified and humidified air is passed through the pipette, delivering the odorant stimulus to the antennal preparation.

  • The duration of the puff is precisely controlled (e.g., 0.5 seconds).

EAG Recording and Data Acquisition

• A continuous stream of purified, humidified air is passed over the mounted antenna to provide a stable baseline.

• The recording setup is enclosed in a Faraday cage to minimize electrical interference.

• The EAG signal (in millivolts, mV) is amplified and filtered.

• The amplified signal is digitized and recorded using specialized software.

• A solvent blank (filter paper with solvent only) is used as a negative control to measure any response to the solvent or mechanical stimulation.

• A standard reference compound is used periodically to monitor the viability of the antennal preparation.

• The peak amplitude of the negative deflection in the EAG recording is measured as the response.

Mandatory Visualizations

Olfactory Signaling Pathway in Lepidoptera

The following diagram illustrates the general molecular signaling pathway of olfaction in moths.

Caption: Generalized olfactory signaling pathway in a lepidopteran antennal sensillum.

Experimental Workflow for Electroantennography

The diagram below outlines the key steps in a typical EAG experiment.

Application Note: Analysis of 13(Z),16(Z)-Docosadienyl Acetate Using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

13(Z),16(Z)-Docosadienyl acetate (B1210297) is a long-chain unsaturated ester. The accurate identification and quantification of such compounds are crucial in various research fields, including entomology for pheromone studies and in the development of pharmaceuticals where related lipid molecules can act as signaling molecules or synthetic intermediates. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1][2][3] This application note provides a detailed protocol for the analysis of 13(Z),16(Z)-docosadienyl acetate using GC-MS.

Experimental Protocol

This protocol outlines the sample preparation, GC-MS instrumentation setup, and data analysis procedures for the analysis of 13(Z),16(Z)-docosadienyl acetate.

1. Materials and Reagents

• Standard: 13(Z),16(Z)-Docosadienyl acetate (purity ≥95%)

• Solvent: Hexane (B92381) or Dichloromethane (HPLC grade)

• Internal Standard (IS): (Optional, for quantification) e.g., Eicosane or another long-chain hydrocarbon not present in the sample.

• Glassware: Volumetric flasks, vials with PTFE-lined caps, microsyringes.

2. Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of 13(Z),16(Z)-docosadienyl acetate at a concentration of 1 mg/mL in hexane.

  • Perform serial dilutions to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • If using an internal standard, add a constant known concentration of the IS to each calibration standard and sample.

• Sample Extraction (from a biological matrix, e.g., insect gland):

  • Excise the biological tissue (e.g., pheromone gland) and place it in a vial containing 100 µL of hexane.

  • Agitate the vial for 10-15 minutes to extract the compounds.

  • Carefully transfer the hexane extract to a clean vial for analysis.

  • If necessary, the extract can be concentrated under a gentle stream of nitrogen.

3. GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization based on the specific instrument and column used.

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• GC Column: A non-polar or medium-polarity fused-silica capillary column is recommended. A common choice is a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).[4]

• Injector:

  • Mode: Splitless

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 150°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Final Hold: Hold at 280°C for 10 minutes[4][5]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-500

  • Solvent Delay: 5 minutes

4. Data Analysis

• Identification:

  • The identification of 13(Z),16(Z)-docosadienyl acetate is achieved by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of the authentic standard.

  • The mass spectrum should exhibit a molecular ion peak (M+) and characteristic fragment ions. For esters, a common fragmentation is the loss of the acetate group or parts of the alkyl chain.[6][7]

• Quantification:

  • If an internal standard is used, construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

  • Determine the concentration of the analyte in the sample by interpolating its peak area ratio from the calibration curve.

Data Presentation

The quantitative data for the GC-MS analysis of 13(Z),16(Z)-docosadienyl acetate is summarized in the table below.

Parameter	Value
Compound Name	13(Z),16(Z)-Docosadienyl acetate
Molecular Formula	C₂₄H₄₄O₂
Molecular Weight	364.6 g/mol
Retention Time (RT)	Approximately 18.5 min (dependent on specific GC conditions)
Molecular Ion (M+)	m/z 364
Key Fragment Ions (m/z)	304 [M-CH₃COOH]+, 61 [CH₃COOH₂]+, 43 [CH₃CO]+
Limit of Detection (LOD)	Dependent on instrument sensitivity, typically in the low ng/mL range
Limit of Quantification (LOQ)	Dependent on instrument sensitivity, typically in the mid ng/mL range

Visualization

The following diagrams illustrate the experimental workflow and a conceptual representation of the GC-MS process.

Caption: Experimental workflow for GC-MS analysis.

Caption: Conceptual diagram of the GC-MS process.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | GC-MS/FID/EAD: A method for combining mass spectrometry with gas chromatography-electroantennographic detection [frontiersin.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]

Application Notes and Protocol for the Synthesis of 13(Z),16(Z)-Docosadienyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the chemical synthesis of 13(Z),16(Z)-Docosadienyl acetate (B1210297), a long-chain unsaturated acetate that may have applications as an insect pheromone or in other areas of chemical biology research. The synthetic strategy is based on the iterative use of the Wittig reaction to stereoselectively introduce the two (Z)-alkene moieties, followed by a final acetylation step. This protocol is intended for use by trained organic chemists in a laboratory setting.

Introduction

Long-chain unsaturated acetates are a common class of insect sex pheromones.[1][2] The precise stereochemistry of the double bonds is often crucial for their biological activity, necessitating synthetic methods that offer high stereocontrol.[2] The Wittig reaction, particularly with non-stabilized ylides, is a well-established and reliable method for the synthesis of (Z)-alkenes.[3][4][5] This protocol outlines a plausible multi-step synthesis of 13(Z),16(Z)-Docosadienyl acetate, a compound with a C22 backbone and two Z-configured double bonds at positions 13 and 16.[6] The synthesis involves the sequential coupling of smaller building blocks using the Wittig reaction, followed by functional group manipulations and a final acetylation of the resulting alcohol.[7][8]

Data Presentation

Table 1: Key Reagents and Intermediates

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Role
1-Bromopentane (B41390)	C₅H₁₁Br	151.04	Starting Material
Triphenylphosphine (B44618)	C₁₈H₁₅P	262.29	Reagent
n-Butyllithium	C₄H₉Li	64.06	Reagent (Base)
12-Oxododecanoic acid methyl ester	C₁₃H₂₄O₃	228.33	Starting Material
Lithium aluminum hydride	LiAlH₄	37.95	Reducing Agent
Pyridinium (B92312) chlorochromate (PCC)	C₅H₆ClCrO₃N	215.56	Oxidizing Agent
1-Bromooctane (B94149)	C₈H₁₇Br	193.12	Starting Material
13(Z),16(Z)-Docosadien-1-ol	C₂₂H₄₂O	322.57	Intermediate
Acetic anhydride (B1165640)	C₄H₆O₃	102.09	Acetylating Agent
Pyridine (B92270)	C₅H₅N	79.10	Catalyst/Base
13(Z),16(Z)-Docosadienyl acetate	C₂₄H₄₄O₂	364.61	Final Product

Experimental Protocols

This synthesis is divided into three main stages:

• Synthesis of the C18 intermediate aldehyde.

• Synthesis of the C22 dienol.

• Final acetylation to yield the target molecule.

Stage 1: Synthesis of (Z)-12-Oxo-octadec-15-enoic acid methyl ester

1.1 Preparation of Pentyltriphenylphosphonium Bromide

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.

• Add 1-bromopentane (1.0 eq) and heat the mixture to reflux for 24 hours.

• Cool the reaction mixture to room temperature, which should result in the precipitation of the phosphonium (B103445) salt.

• Collect the white solid by filtration, wash with cold toluene, and dry under vacuum.

1.2 Wittig Reaction to form Methyl (Z)-Octadec-15-enoate

• Suspend pentyltriphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, two-neck flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.1 eq, typically 1.6 M in hexanes) dropwise. The solution should turn a deep orange or red color, indicating the formation of the ylide.

• Stir the mixture at 0 °C for 1 hour.

• In a separate flask, dissolve 12-oxododecanoic acid methyl ester (1.0 eq) in anhydrous THF.

• Slowly add the solution of the aldehyde to the ylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with diethyl ether (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate gradient) to yield methyl (Z)-octadec-15-enoate.

1.3 Reduction and Oxidation to form the Aldehyde

• Dissolve the methyl (Z)-octadec-15-enoate (1.0 eq) in anhydrous diethyl ether under an inert atmosphere and cool to 0 °C.

• Slowly add a solution of lithium aluminum hydride (0.5 eq) in diethyl ether.

• Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours.

• Carefully quench the reaction by the sequential dropwise addition of water, 15% aqueous NaOH, and then more water.

• Filter the resulting solids and wash thoroughly with diethyl ether.

• Concentrate the filtrate to yield (Z)-octadec-15-en-1-ol.

• Dissolve the alcohol (1.0 eq) in anhydrous dichloromethane.

• Add pyridinium chlorochromate (PCC) (1.5 eq) in one portion.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Concentrate the filtrate under reduced pressure to yield (Z)-octadec-15-enal.

Stage 2: Synthesis of 13(Z),16(Z)-Docosadien-1-ol

2.1 Preparation of Octyltriphenylphosphonium Bromide

• Follow the procedure in step 1.1, using 1-bromooctane instead of 1-bromopentane.

2.2 Second Wittig Reaction

• Follow the procedure in step 1.2, using octyltriphenylphosphonium bromide and (Z)-octadec-15-enal to synthesize 13(Z),16(Z)-docosadiene.

• This reaction will yield the hydrocarbon. To obtain the alcohol, a different starting material for the first Wittig reaction would be needed, or a subsequent hydroboration-oxidation of the terminal alkene. For simplicity, we will assume a modified starting aldehyde in step 1.2 that carries a protected hydroxyl group, which is deprotected after the first Wittig reaction. A more direct route is presented below.

Alternative and More Direct Route for Stage 1 & 2 (Conceptual)

A more convergent approach would involve:

• Fragment 1: An 11-carbon omega-hydroxy aldehyde (protected).

• Fragment 2: A C5 phosphonium ylide (from 1-bromopentane).

• First Wittig Reaction: Couple Fragment 1 and 2 to get a C16 chain with one Z-double bond and a terminal protected alcohol.

• Deprotection and Oxidation: Deprotect the alcohol and oxidize to the aldehyde.

• Fragment 3: A C6 phosphonium ylide (from 1-bromohexane).

• Second Wittig Reaction: Couple the C16 aldehyde with the C6 ylide to form the C22 dienol directly.

For the purpose of this protocol, we will proceed with the acetylation of the conceptual product from such a route, 13(Z),16(Z)-Docosadien-1-ol.

Stage 3: Acetylation of 13(Z),16(Z)-Docosadien-1-ol

• In a round-bottom flask, dissolve 13(Z),16(Z)-Docosadien-1-ol (1.0 eq) in a mixture of pyridine (2.0 eq) and dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add acetic anhydride (1.5 eq) dropwise with stirring.[8]

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting alcohol.

• Quench the reaction with the addition of water.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure 13(Z),16(Z)-Docosadienyl acetate.[7]

• The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Visualizations

Caption: Synthetic workflow for 13(Z),16(Z)-Docosadienyl acetate.

Caption: Core chemical transformations in the synthesis.

References

• 1. Total synthesis of insect sex pheromones: recent improvements based on iron-mediated cross-coupling chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insect pheromones - Wikipedia [en.wikipedia.org]
• 3. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. larodan.com [larodan.com]
• 7. Transesterification/acetylation of long chain alcohols with alkyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions | MDPI [mdpi.com]

Application Notes and Protocols for Field Bioassays of 13(Z),16(Z)-Docosadienyl Acetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for conducting field bioassays of 13(Z),16(Z)-Docosadienyl acetate (B1210297), a long-chain diunsaturated acetate. While this specific compound has not been extensively documented as a sex pheromone for a particular insect species in publicly available literature, its structural characteristics are analogous to known sex pheromones of clearwing moths (Lepidoptera: Sesiidae). The following protocols are therefore based on established methodologies for the field evaluation of pheromones in this family and are intended to serve as a robust framework for investigating the potential biological activity of 13(Z),16(Z)-Docosadienyl acetate as an attractant for an undiscovered or cryptic species of clearwing moth or other related Lepidoptera.

Introduction to Pheromone Bioassays for Clearwing Moths

Clearwing moths (Sesiidae) are a diverse family of insects whose larvae are typically borers in the roots, stems, or branches of plants. The adult moths are often mimics of wasps and bees. Chemical communication via sex pheromones plays a crucial role in their mating behavior. Field bioassays are the definitive method for identifying and validating new pheromone components and for developing effective lures for pest monitoring and management. These trials involve the systematic testing of synthetic pheromone candidates to assess their attractiveness to the target insect species in their natural habitat.

Data Presentation: Hypothetical Dose-Response and Blend Evaluation

The following tables represent hypothetical data that could be generated from field bioassays of 13(Z),16(Z)-Docosadienyl acetate. They are structured for clear comparison of different treatments.

Table 1: Hypothetical Dose-Response of a Target Clearwing Moth Species to 13(Z),16(Z)-Docosadienyl Acetate

Lure Load (µg)	Mean Trap Catch (males/trap/week) ± SE
0 (Control)	0.2 ± 0.1
10	3.5 ± 0.8
100	12.8 ± 2.1
1000	25.4 ± 3.5
10000	15.1 ± 2.9

SE = Standard Error

Table 2: Hypothetical Evaluation of a Pheromone Blend for a Target Clearwing Moth Species

Treatment	Lure Composition	Mean Trap Catch (males/trap/week) ± SE
1	1000 µg 13(Z),16(Z)-Docosadienyl acetate	26.1 ± 3.8
2	1000 µg 13(E),16(Z)-Docosadienyl acetate	1.5 ± 0.4
3	Blend A (9:1 ratio of Z,Z to E,Z isomers)	35.7 ± 4.2
4	Blend B (1:1 ratio of Z,Z to E,Z isomers)	8.9 ± 1.5
5	Control (unbaited)	0.3 ± 0.2

SE = Standard Error

Experimental Protocols

The following are detailed protocols for conducting field bioassays with 13(Z),16(Z)-Docosadienyl acetate.

Lure Preparation

Objective: To prepare pheromone lures with precise and consistent dosages of the synthetic compound.

Materials:

• High-purity (>95%) 13(Z),16(Z)-Docosadienyl acetate

• Hexane (B92381) (HPLC grade) or another suitable volatile solvent

• Micropipettes and sterile tips

• Small glass vials with Teflon-lined caps

• Lure dispensers (e.g., rubber septa, polyethylene (B3416737) vials)

• Fume hood

• Vortex mixer

Protocol:

• Prepare Stock Solution: In a fume hood, dissolve a precise weight of 13(Z),16(Z)-Docosadienyl acetate in hexane to create a stock solution of a known concentration (e.g., 10 mg/mL).

• Serial Dilutions: Perform serial dilutions of the stock solution to obtain the desired concentrations for loading the lures (e.g., 100 µg/µL, 10 µg/µL, 1 µg/µL).

• Lure Loading: Using a micropipette, carefully apply a specific volume of the appropriate dilution onto the lure dispenser to achieve the target dose (e.g., for a 1000 µg lure, apply 100 µL of a 10 µg/µL solution).

• Solvent Evaporation: Allow the solvent to evaporate completely from the lures in the fume hood for at least one hour.

• Storage: Store the prepared lures in separate, airtight, and clearly labeled glass vials at -20°C until field deployment to prevent degradation and cross-contamination.

Field Trapping Bioassay

Objective: To evaluate the attractiveness of different doses or blends of 13(Z),16(Z)-Docosadienyl acetate to the target insect species in its natural environment.

Materials:

• Prepared pheromone lures

• Control lures (dispensers treated with solvent only)

• Insect traps (e.g., delta traps, wing traps, or funnel traps with a sticky insert or a killing agent)

• Stakes or ropes for trap deployment

• Latex or nitrile gloves

• GPS device for marking trap locations

• Data sheets or a mobile device for recording catches

• Weather monitoring equipment (optional)

Protocol:

• Site Selection: Choose an appropriate experimental site where the potential target species is likely to be present. This could be based on the distribution of host plants for clearwing moths.

• Experimental Design: Employ a Randomized Complete Block Design (RCBD) to minimize the effects of spatial variability. Each block should contain one replicate of each treatment (including the control). Replicate each treatment at least four times.

• Trap Deployment:

  • Wear clean gloves when handling lures and traps to avoid contamination.

  • Place one lure inside each trap.

  • Hang the traps from trees or stakes at a consistent height (typically 1-2 meters above the ground for many Sesiidae species).

  • Ensure a minimum distance of 20-30 meters between traps within a block to prevent interference. The distance between blocks should be greater, ideally over 100 meters.

• Data Collection:

  • Check the traps at regular intervals (e.g., weekly) throughout the expected flight period of the target species.

  • For each trap, record the number of captured target moths. Non-target species can also be noted.

  • Replace lures and sticky liners as needed, depending on the longevity of the lure and the insect pressure.

• Data Analysis:

  • Analyze the trap catch data using appropriate statistical methods, such as Analysis of Variance (ANOVA) followed by a means separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for field bioassay of insect pheromones.

Logical Relationship Diagram for Pheromone Lure Development

Caption: Logical progression of pheromone lure development.

Application Notes and Protocols for Designing Pheromone Traps with 13(Z),16(Z)-Docosadienyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are provided as a general framework for designing pheromone traps utilizing 13(Z),16(Z)-Docosadienyl acetate (B1210297). It is critical to note that publicly available scientific literature does not currently identify a specific target insect species for this compound or provide quantitative data on its efficacy as a standalone pheromone. The information presented here is based on established principles of insect chemical ecology and pheromone trap design, using the noctuid moth Macdunnoughia crassisigna as a hypothetical target species for illustrative purposes. Researchers should conduct preliminary studies to identify the target insect and optimize the pheromone blend and trap design accordingly.

Introduction

Pheromone-based insect monitoring and control are cornerstones of integrated pest management (IPM) programs. These strategies offer high species-specificity, reducing the impact on non-target organisms and the environment. 13(Z),16(Z)-Docosadienyl acetate is a long-chain unsaturated acetate, a class of compounds known to function as sex pheromones in various lepidopteran species. This document outlines the principles and procedures for designing and evaluating pheromone traps incorporating this compound.

Target Species Identification (Hypothetical)

For the purpose of these protocols, we will consider the noctuid moth, Macdunnoughia crassisigna, as the hypothetical target species. This moth is a known pest of various crops. It is important to reiterate that the attractiveness of 13(Z),16(Z)-Docosadienyl acetate to this specific insect has not been scientifically established. Preliminary field screening with this compound in areas where M. crassisigna is prevalent would be the necessary first step to validate this hypothesis.

Pheromone Lure Formulation

The efficacy of a pheromone trap is highly dependent on the formulation of the lure. This involves selecting an appropriate dispenser, determining the optimal pheromone dosage, and identifying any synergistic or antagonistic compounds.

Dispenser Selection

The choice of dispenser affects the release rate and longevity of the pheromone. Common types of dispensers for lepidopteran pheromones include:

• Rubber Septa: Suitable for short-term trials due to their relatively high initial release rate that declines over time.

• Polyethylene Vials: Provide a more controlled and prolonged release of the pheromone, making them suitable for longer-term monitoring.

• Membrane-based Dispensers: Offer a zero-order release kinetic, ensuring a constant release rate over an extended period.

Lure Loading and Optimization

The optimal amount of pheromone per lure is critical; too little may not be attractive, while too much can be repellent. A dose-response study is essential to determine the most effective loading.

Table 1: Hypothetical Dose-Response Study for 13(Z),16(Z)-Docosadienyl Acetate Lures for M. crassisigna

Lure Dosage (mg)	Mean Trap Catch (moths/trap/week)	Standard Deviation
0 (Control)	0.5	± 0.2
0.1	5.2	± 1.5
0.5	15.8	± 3.2
1.0	25.4	± 4.1
2.0	18.7	± 3.8
5.0	8.1	± 2.1

Note: This data is hypothetical and for illustrative purposes only.

Pheromone Blends

Many moth species respond to a precise blend of pheromone components. While 13(Z),16(Z)-Docosadienyl acetate is the focus, its effectiveness may be significantly enhanced when combined with other compounds. For M. crassisigna, known pheromone components include (Z)-7-dodecenyl acetate and (Z)-9-tetradecenyl acetate. It is crucial to evaluate the addition of these and other potential synergistic compounds.

Pheromone Trap Design

The physical design of the trap plays a significant role in its capture efficiency.

Trap Type

Several trap designs are commonly used for monitoring noctuid moths:

• Delta Traps: Inexpensive and easy to assemble, suitable for monitoring low to moderate population densities.

• Wing Traps: Similar to delta traps but with a larger surface area for capturing insects.

• Bucket Traps (e.g., Universal Moth Traps): Have a larger capacity and are suitable for high-density populations and for use in dusty environments.

Trap Color

The color of the trap can influence its attractiveness. While many standard pheromone traps are white or green, testing different colors (e.g., yellow, red) may improve capture rates for the target species.

Experimental Protocols

Protocol for Lure Preparation

• Stock Solution Preparation: Dissolve a precise weight of 13(Z),16(Z)-Docosadienyl acetate in a high-purity volatile solvent (e.g., hexane (B92381) or dichloromethane) to create a stock solution of known concentration (e.g., 10 mg/mL).

• Lure Loading: Using a calibrated micropipette, apply the desired volume of the stock solution onto the chosen dispenser (e.g., rubber septum).

• Solvent Evaporation: Allow the solvent to evaporate completely in a fume hood for at least one hour before packaging the lures in airtight, pheromone-impermeable pouches.

• Storage: Store the prepared lures at a low temperature (e.g., -20°C) to prevent degradation until field deployment.

Protocol for Field Trapping Assay

• Site Selection: Choose a suitable habitat for the target species, with multiple sites to allow for replication.

• Trap Deployment:

  • Hang traps at a consistent height, typically within the flight range of the target moth (e.g., 1-1.5 meters above the ground or crop canopy).

  • Space traps sufficiently far apart (e.g., at least 20 meters) to avoid interference between them.

  • Use a randomized complete block design to arrange the different lure treatments within each replicate block.

• Data Collection:

  • Check traps at regular intervals (e.g., weekly).

  • Record the number of captured target insects in each trap.

  • Replace sticky liners or collection containers as needed.

• Data Analysis: Analyze the trap catch data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine significant differences between treatments.

Visualizations

Pheromone Biosynthesis and Signaling Pathway

The following diagram illustrates a generalized pheromone biosynthesis and signaling pathway in a male noctuid moth, which would be the basis for understanding the mode of action of 13(Z),16(Z)-Docosadienyl acetate.

Caption: Generalized Pheromone Biosynthesis and Neural Response Pathway in Moths.

Experimental Workflow for Pheromone Trap Design

The following diagram outlines the logical steps involved in the design and validation of a pheromone trap.

Caption: Workflow for the Development of a Pheromone-Based Monitoring System.

"behavioral assays for insect response to 13(Z),16(Z)-Docosadienyl acetate"

Application Notes and Protocols for Behavioral Assays of Insect Response to 13(Z),16(Z)-Docosadienyl Acetate (B1210297)

Audience: Researchers, scientists, and drug development professionals.

Introduction

These application notes provide a comprehensive guide to the standard behavioral assays that can be employed to screen for and characterize insect responses to novel compounds like 13(Z),16(Z)-Docosadienyl acetate. The protocols detailed below are foundational and would require optimization for any specific insect species of interest.

Section 1: Electrophysiological Assays

Electrophysiological techniques are invaluable for determining if an insect's olfactory system can detect a specific compound. These methods measure the electrical responses of the insect's antenna to volatile stimuli.

Electroantennography (EAG)

EAG measures the overall electrical response of the entire antenna to an odorant puff. It is a rapid and effective method for screening compounds for olfactory activity.

Experimental Protocol: Electroantennography (EAG)

• Insect Preparation:

  • Anesthetize the insect using CO₂ or by chilling on ice.[1]

  • For an excised antenna preparation, carefully remove an antenna at its base using micro-scissors. Mount the base onto the reference electrode with conductive gel. Cut the distal tip of the antenna to ensure good contact with the recording electrode.[1]

  • For a whole-insect preparation, immobilize the anesthetized insect on a platform with wax or tape. Insert the reference electrode into the head capsule, and place the recording electrode over the tip of an intact antenna.[2]

• Stimulus Preparation and Delivery:

  • Prepare serial dilutions of 13(Z),16(Z)-Docosadienyl acetate in a high-purity solvent such as hexane (B92381) or paraffin (B1166041) oil. Common concentrations for screening range from 10 ng/µL to 100 µg/µL.

  • Apply a known volume (e.g., 10 µL) of the test solution onto a piece of filter paper and insert it into a Pasteur pipette.

  • The pipette is connected to a stimulus delivery system that provides a purified and humidified air stream.[1]

  • A puff of air is delivered through the pipette, carrying the volatilized compound over the antennal preparation.

  • A pipette with solvent-only treated filter paper serves as a negative control.

• Data Recording and Analysis:

  • The potential difference between the reference and recording electrodes is amplified and recorded.[1]

  • The amplitude of the negative deflection in the baseline recording upon stimulus delivery is measured as the EAG response.

  • Responses are typically normalized by subtracting the response to the solvent control.

Data Presentation: Hypothetical EAG Response Data

Concentration of 13(Z),16(Z)-Docosadienyl acetate (µg/µL)	Mean EAG Response (mV) ± SD (n=10)
Solvent Control	0.1 ± 0.05
0.01	0.3 ± 0.1
0.1	0.8 ± 0.2
1	1.5 ± 0.3
10	2.5 ± 0.4
100	2.6 ± 0.4

Experimental Workflow for EAG

A streamlined workflow for conducting an Electroantennography (EAG) experiment.

Single Sensillum Recording (SSR)

SSR is a more refined technique that measures the firing rate of individual olfactory sensory neurons (OSNs) housed within a single sensillum.[3][4] This allows for the determination of the specificity and sensitivity of different neuron types to the test compound.

Experimental Protocol: Single Sensillum Recording (SSR)

• Insect Preparation:

  • Immobilize an anesthetized insect in a pipette tip or on a slide with wax, leaving the head and antennae exposed and stable.[3]

  • Insert a reference electrode (e.g., a sharpened tungsten or glass capillary electrode) into the insect's eye or head capsule.[3]

• Recording:

  • Under high magnification, advance a sharpened recording electrode to make contact with and penetrate the base of a single olfactory sensillum on the antenna.[3]

  • Successful contact is usually indicated by a stable baseline of spontaneous nerve impulses (spikes).

• Stimulus Delivery:

  • Use the same stimulus preparation and delivery system as for EAG.

  • Deliver a puff of the diluted 13(Z),16(Z)-Docosadienyl acetate over the antenna.

• Data Analysis:

  • Record the action potentials (spikes) generated by the OSNs within the sensillum.

  • Count the number of spikes in a defined period before and after the stimulus.

  • The response is the increase in spike frequency over the spontaneous firing rate.

Data Presentation: Hypothetical SSR Response Data

Neuron Type	Stimulus	Spontaneous Firing Rate (spikes/s) ± SD	Stimulus-Evoked Firing Rate (spikes/s) ± SD
OSN-A	Solvent	10 ± 3	11 ± 4
OSN-A	1 µg 13(Z),16(Z)-Docosadienyl acetate	10 ± 3	85 ± 15
OSN-B	Solvent	5 ± 2	6 ± 2
OSN-B	1 µg 13(Z),16(Z)-Docosadienyl acetate	5 ± 2	7 ± 3

General Olfactory Signaling Pathway

A simplified diagram of the insect olfactory signal transduction cascade.

Section 2: Behavioral Assays

Behavioral assays are crucial for determining if the detection of a compound translates into a behavioral response, such as attraction.

Wind Tunnel Bioassay

A wind tunnel provides a semi-naturalistic setting to observe an insect's flight behavior in response to an odor plume.

Experimental Protocol: Wind Tunnel Bioassay

• Wind Tunnel Setup:

  • Use a wind tunnel with controlled airflow (e.g., 0.2-0.5 m/s), temperature, humidity, and lighting (dim red light for nocturnal insects).

  • Place a charcoal filter at the air intake to purify the incoming air.

• Insect and Stimulus Placement:

  • Acclimatize the insects to the tunnel conditions for at least 1 hour before testing.

  • Place the pheromone source (e.g., a rubber septum or filter paper treated with 13(Z),16(Z)-Docosadienyl acetate) at the upwind end of the tunnel.

  • Release individual insects on a platform at the downwind end.

• Behavioral Observation:

  • Record key behaviors for a set duration (e.g., 5 minutes), such as:

    • Activation: Taking flight or walking from the release point.

    • Upwind Flight: Oriented flight towards the odor source.

    • Source Contact: Landing on or near the odor source.

Data Presentation: Hypothetical Wind Tunnel Bioassay Data

Treatment (10 µg dose)	% Activated (n=50)	% Upwind Flight (n=50)	% Source Contact (n=50)
Solvent Control	20%	5%	0%
13(Z),16(Z)-Docosadienyl acetate	85%	70%	60%

Wind Tunnel Experimental Workflow

Workflow for conducting a wind tunnel bioassay to test insect attraction.

Field Trapping

Field trapping experiments are the definitive test of a compound's effectiveness as an attractant under natural conditions.

Experimental Protocol: Field Trapping

• Trap and Lure Preparation:

  • Select an appropriate trap type (e.g., delta or funnel trap) for the target insect group.

  • Bait the traps with lures (e.g., rubber septa) loaded with a specific dose of 13(Z),16(Z)-Docosadienyl acetate.

  • Include traps baited with solvent-only lures as negative controls.

• Experimental Design:

  • Deploy traps in a randomized block design in the target habitat.

  • Ensure sufficient distance between traps (e.g., >20 meters) to avoid interference.

• Data Collection:

  • Check traps at regular intervals (e.g., daily or weekly).

  • Count and identify the captured insects.

• Data Analysis:

  • Compare the mean number of target insects captured in pheromone-baited traps versus control traps using appropriate statistical tests (e.g., ANOVA or t-test).

Data Presentation: Hypothetical Field Trapping Data

Lure Treatment	Mean No. of Captured Males/Trap/Week ± SE (n=10 traps)
Unbaited Control	0.5 ± 0.2
1 mg 13(Z),16(Z)-Docosadienyl acetate	25.3 ± 4.1
10 mg 13(Z),16(Z)-Docosadienyl acetate	22.8 ± 3.8

Conclusion

The protocols outlined above provide a systematic approach to evaluating the potential of 13(Z),16(Z)-Docosadienyl acetate as an insect semiochemical. Beginning with electrophysiological screening to confirm antennal detection, followed by wind tunnel assays to characterize flight behavior, and culminating in field trials to demonstrate attraction under natural conditions, researchers can effectively determine the biological activity of this and other novel compounds. Each step requires careful optimization for the specific insect species under investigation.

References

• 1. Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insect pheromones - Wikipedia [en.wikipedia.org]
• 3. mybiosource.com [mybiosource.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of 13(Z),16(Z)-Docosadienyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of 13(Z),16(Z)-docosadienyl acetate (B1210297), a long-chain unsaturated fatty acid acetate. The methodologies described herein are designed to achieve high purity, suitable for research, and various applications in drug development and chemical ecology.

Introduction

13(Z),16(Z)-Docosadienyl acetate is a long-chain fatty acid acetate.[1] The purification of such molecules is crucial to remove byproducts from synthesis, degradation products, or contaminants from natural extracts. Common impurities may include isomers, shorter or longer chain analogues, and related compounds with different functional groups. The purification strategy for this non-polar compound typically involves a multi-step approach combining extraction and chromatographic techniques to achieve a purity of >99%.[2]

This guide outlines a comprehensive purification workflow, from initial workup to final purity assessment, employing standard laboratory techniques such as flash column chromatography and High-Performance Liquid Chromatography (HPLC).

General Purification Strategy

The overall strategy for purifying 13(Z),16(Z)-docosadienyl acetate involves an initial extraction to remove highly polar or non-polar impurities, followed by one or more chromatographic steps to separate the target compound from structurally similar impurities. The purity of the fractions is monitored throughout the process by Thin-Layer Chromatography (TLC), and the final product is analyzed for purity by Gas Chromatography-Mass Spectrometry (GC-MS) and characterized by Nuclear Magnetic Resonance (NMR) spectroscopy.

Logical Workflow for Purification

Caption: A logical workflow for the purification and analysis of 13(Z),16(Z)-docosadienyl acetate.

Experimental Protocols

Protocol 1: Initial Workup - Liquid-Liquid Extraction

This protocol is designed to remove water-soluble impurities from the crude product.

Materials:

• Crude 13(Z),16(Z)-docosadienyl acetate

• Hexane (or other non-polar solvent like diethyl ether)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Separatory funnel

• Erlenmeyer flask

• Rotary evaporator

Procedure:

• Dissolve the crude product in a suitable volume of hexane (e.g., 50 mL for 1 g of crude product) in a separatory funnel.

• Add an equal volume of deionized water and shake vigorously for 1 minute. Allow the layers to separate.

• Drain the lower aqueous layer.

• Wash the organic layer with an equal volume of brine to remove residual water.

• Drain the brine layer.

• Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate or sodium sulfate for 15-20 minutes.

• Filter the drying agent and collect the organic solution.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude, extracted product.

Protocol 2: Primary Purification - Flash Column Chromatography

This protocol separates the target compound from impurities with different polarities using silica (B1680970) gel chromatography.

Materials:

• Crude, extracted product from Protocol 1

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Compressed air or nitrogen source

• Fraction collection tubes

• TLC plates (silica gel coated)

Procedure:

• Solvent System Selection: Determine a suitable solvent system using TLC. A good starting point for non-polar compounds like long-chain acetates is a mixture of hexane and ethyl acetate.[3][4] Aim for an Rf value of approximately 0.3 for the target compound.[4] Test various ratios (e.g., 98:2, 95:5, 90:10 hexane:ethyl acetate).

• Column Packing:

  • Secure the column vertically.

  • Add a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent (e.g., 98:2 hexane:ethyl acetate).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Tap the column to ensure even packing.

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluting solvent or a more volatile solvent like dichloromethane.

  • Carefully apply the sample to the top of the silica gel bed.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system.

  • Apply gentle pressure to maintain a steady flow rate.

  • Collect fractions of a consistent volume (e.g., 10-20 mL).

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator.

Protocol 3: Secondary Purification - Preparative HPLC (Optional)

For achieving very high purity or separating closely related isomers, preparative reversed-phase HPLC can be employed.

Materials:

• Semi-pure product from Protocol 2

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Preparative HPLC system with a C18 column

• Fraction collector

Procedure:

• Method Development: Develop a separation method on an analytical HPLC system first. A common mobile phase for fatty acid esters is a gradient of acetonitrile in water.[1]

• Sample Preparation: Dissolve the semi-pure product in the mobile phase at a known concentration.

• Injection and Fractionation:

  • Equilibrate the preparative HPLC column with the initial mobile phase conditions.

  • Inject the sample onto the column.

  • Run the gradient method and collect fractions corresponding to the peak of the target compound.

• Post-Purification:

  • Combine the pure fractions.

  • Remove the acetonitrile by rotary evaporation.

  • The remaining aqueous solution can be freeze-dried or extracted with a non-polar solvent to recover the pure product.

Protocol 4: Purity Assessment

A. Thin-Layer Chromatography (TLC)

Materials:

• Purified product

• TLC plates (silica gel coated)

• Developing chamber

• Hexane and ethyl acetate

• Visualization reagent (e.g., potassium permanganate (B83412) stain or iodine chamber)

Procedure:

• Dissolve a small amount of the purified product in a volatile solvent.

• Spot the solution on the baseline of a TLC plate.

• Develop the plate in a chamber containing a suitable hexane:ethyl acetate mixture (e.g., 95:5).

• After the solvent front nears the top, remove the plate and mark the solvent front.

• Dry the plate and visualize the spots. A single spot indicates high purity with respect to non-volatile impurities.

B. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for assessing the purity of volatile compounds like fatty acid acetates.[5]

Materials:

• Purified product

• GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

• Helium carrier gas

• Hexane or other suitable solvent

Procedure:

• Prepare a dilute solution of the purified product in hexane (e.g., 1 mg/mL).

• Inject a small volume (e.g., 1 µL) into the GC-MS.

• Run a temperature program suitable for long-chain acetates (e.g., initial temperature of 150°C, ramp to 280°C at 10°C/min, hold for 10 minutes).

• Analyze the resulting chromatogram for the presence of a single major peak. The mass spectrum of this peak should correspond to the molecular weight and fragmentation pattern of 13(Z),16(Z)-docosadienyl acetate. Purity can be calculated based on the relative peak areas.

Data Presentation

The following table should be used to record quantitative data throughout the purification process.

Purification Step	Starting Mass (mg)	Recovered Mass (mg)	Yield (%)	Purity (by GC-MS, %)	Notes
Crude Product	N/A	N/A	Initial purity if known.
Liquid-Liquid Extraction
Flash Column Chromatography	Solvent system used.
Preparative HPLC	Mobile phase and gradient.
Final Pure Product	N/A	Final overall yield.

Characterization

The structure of the final product should be confirmed using NMR spectroscopy.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the acetate methyl group (singlet around 2.0 ppm), the methylene (B1212753) group adjacent to the acetate oxygen (triplet around 4.1 ppm), the olefinic protons (multiplet around 5.4 ppm), and the aliphatic chain protons.[6]

• ¹³C NMR: The carbon NMR spectrum will confirm the number of carbon atoms and provide information about their chemical environment.

By following these detailed protocols, researchers can effectively purify 13(Z),16(Z)-docosadienyl acetate to a high degree of purity, suitable for a wide range of scientific applications.

References

• 1. silicycle.com [silicycle.com]
• 2. Tips & Tricks for Thin-Layer Chromatography [sigmaaldrich.com]
• 3. orgsyn.org [orgsyn.org]
• 4. Chromatography [chem.rochester.edu]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Slow Release Formulation of 13(Z),16(Z)-Docosadienyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide to the formulation and characterization of slow-release dispensers for the insect semiochemical, 13(Z),16(Z)-docosadienyl acetate (B1210297). This document outlines various formulation strategies, including polymer matrix and microencapsulation technologies, and provides detailed protocols for their preparation and evaluation. The information is intended to assist researchers in developing effective and stable controlled-release systems for this specific active ingredient, with a focus on applications in integrated pest management (IPM).

Introduction to 13(Z),16(Z)-Docosadienyl Acetate and Slow-Release Formulations

13(Z),16(Z)-Docosadienyl acetate is a long-chain unsaturated acetate ester. Many insect pheromones are biosynthesized from fatty acids and belong to this class of compounds, often used in pest management to disrupt mating.[1][2] The successful application of such semiochemicals in IPM strategies is highly dependent on their controlled and prolonged release into the environment.[3][4] Slow-release formulations are designed to protect the active ingredient from environmental degradation and to maintain an effective concentration in the target area over an extended period.[5]

Physicochemical Properties of 13(Z),16(Z)-Docosadienyl Acetate:

Property	Value	Reference
Molecular Formula	C₂₄H₄₄O₂	[6]
Molecular Weight	364.61 g/mol	[6]
Structure	Long-chain acetate ester with two Z-configured double bonds	[6]
Volatility	Expected to be low due to high molecular weight, but sufficient for insect communication.
Stability	The conjugated diene system is susceptible to UV-light induced isomerization and oxidation.[7][8]

Slow-Release Formulation Strategies

The choice of a suitable slow-release formulation depends on the target insect, application method, desired release profile, and environmental conditions. Two primary strategies are detailed below: polymer matrix dispensers and microencapsulation.

Polymer Matrix Dispensers

In this approach, the 13(Z),16(Z)-docosadienyl acetate is incorporated into a solid polymer matrix. The release of the active ingredient is governed by diffusion through the polymer.

Common Polymer Materials:

• Polyethylene (B3416737) (PE): Widely used for its low cost and good control over the release of nonpolar compounds.[9]

• Polypropylene (PP): Another common thermoplastic with good mechanical properties.[7]

• Biodegradable Polymers: Environmentally friendly options such as polylactic acid (PLA) and polyhydroxyalkanoates (PHAs) are gaining interest.[10]

• Waxes: Paraffin and beeswax can be used to create solid matrices for pheromone release.[11]

Table 1: Comparison of Polymer Matrix Materials for Slow Release of Long-Chain Acetate Pheromones

Matrix Material	Pheromone Loading (% w/w)	Release Rate (µ g/day )	Duration (days)	Key Advantages	Key Disadvantages
Polyethylene (PE)	1-20	50-200	30-90	Low cost, well-understood release kinetics	Not biodegradable
Polypropylene (PP)	1-15	30-150	30-90	Good mechanical strength	Not biodegradable
Polylactic Acid (PLA)	5-25	Variable	30-60	Biodegradable	Can have more complex release profiles
Paraffin Wax	10-30	100-500	14-42	High loading capacity, simple to prepare	Can be brittle, release rate is temperature-sensitive

Microencapsulation

Microencapsulation involves enclosing micro-droplets of the pheromone within a thin polymer shell. This method offers excellent protection from degradation and allows for sprayable applications.[5][12][13]

Common Encapsulation Methods:

• Interfacial Polymerization: A reaction at the interface of an oil-in-water emulsion forms the capsule wall. This is a common method for producing robust microcapsules.[5][14]

• Complex Coacervation: This technique uses the interaction of two oppositely charged polymers, such as gelatin and acacia gum, to form the capsule wall around the pheromone droplets.[12][13]

Table 2: Comparison of Microencapsulation Techniques for Pheromone Formulation

Encapsulation Method	Core Loading (% w/w)	Mean Particle Size (µm)	Release Mechanism	Key Advantages	Key Disadvantages
Interfacial Polymerization	20-50	10-100	Diffusion through shell, rupture	High payload, durable capsules	Use of reactive monomers
Complex Coacervation	15-40	20-200	Diffusion through shell	Biodegradable wall materials, mild process	Sensitive to pH and temperature

Experimental Protocols

Protocol for Preparation of a Polyethylene Tube Dispenser

This protocol describes the preparation of a passive, slow-release dispenser using polyethylene tubing, a common and effective method for many insect pheromones.

Materials:

• 13(Z),16(Z)-Docosadienyl acetate

• UV protectant (e.g., Tinuvin P, Carbon Black)[7][15]

• Antioxidant (e.g., Butylated hydroxytoluene - BHT)[7]

• Polyethylene (PE) capillary tubing (specific inner and outer diameter to be optimized)

• Heat sealer

• Micropipette

Procedure:

• Preparation of the Pheromone Formulation:

  • In a small glass vial, weigh the desired amount of 13(Z),16(Z)-docosadienyl acetate.

  • Add the UV protectant and antioxidant. A typical concentration is 0.1-1.0% (w/w) of the active ingredient.

  • Gently mix until all components are fully dissolved.

• Loading the PE Tubing:

  • Cut the PE tubing to the desired length (e.g., 5-10 cm).

  • Heat-seal one end of the tube.

  • Using a micropipette, carefully inject the pheromone formulation into the open end of the tube.

  • Heat-seal the open end of the tube, ensuring a complete seal.

• Conditioning:

  • Store the prepared dispensers in a controlled environment (e.g., 25°C) for 24-48 hours to allow the pheromone to equilibrate within the polymer matrix.

Diagram 1: Experimental Workflow for Polyethylene Tube Dispenser Preparation

Caption: Workflow for preparing polyethylene tube dispensers.

Protocol for Microencapsulation by Interfacial Polymerization

This protocol outlines a general procedure for encapsulating 13(Z),16(Z)-docosadienyl acetate in a polyurea shell.

Materials:

• Oil Phase:

  • 13(Z),16(Z)-docosadienyl acetate

  • Polyphenyl polymethylene polyisocyanate (e.g., PAPI)[14]

  • Solvent (e.g., solvent naphtha)[14]

• Aqueous Phase:

  • Water

  • Emulsifier/protective colloid (e.g., polyvinyl alcohol - PVA)

  • Amine monomer (e.g., diethylenetriamine)

Procedure:

• Preparation of the Oil Phase:

  • Dissolve the 13(Z),16(Z)-docosadienyl acetate and the polyisocyanate in the solvent.

• Preparation of the Aqueous Phase:

  • Dissolve the emulsifier in water with gentle heating and stirring.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while homogenizing at high speed to form a stable oil-in-water emulsion. The desired droplet size can be controlled by the homogenization speed and duration.

• Interfacial Polymerization:

  • Once a stable emulsion is formed, add the amine monomer to the emulsion with continuous stirring.

  • The polymerization reaction will occur at the oil-water interface, forming the polyurea capsule wall.

  • Allow the reaction to proceed for several hours at a controlled temperature (e.g., 40-60°C).

• Curing and Purification:

  • Continue stirring for an additional period to ensure complete curing of the capsule walls.

  • The resulting microcapsule suspension can be used directly or the microcapsules can be isolated by filtration or centrifugation and washed.

Diagram 2: Logical Relationship in Interfacial Polymerization

Caption: Formation of microcapsules via interfacial polymerization.

Characterization of Slow-Release Formulations

Protocol for Quantification of Release Rate by Gas Chromatography (GC)

This protocol describes a method for determining the release rate of 13(Z),16(Z)-docosadienyl acetate from a dispenser over time.

Materials and Equipment:

• Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)[16][17]

• Capillary GC column suitable for semi-volatile compounds (e.g., DB-5ms)[16]

• Volatile collection system (e.g., glass chamber, purified air source, adsorbent tubes like Tenax or Porapak Q)[11][16]

• Solvent for extraction (e.g., hexane)

• Internal standard (e.g., a long-chain hydrocarbon or ester not present in the sample)

• Controlled environment chamber (for maintaining constant temperature and airflow)

Procedure:

• Sample Preparation and Aging:

  • Place a known number of dispensers in the controlled environment chamber.

  • At specified time intervals (e.g., 1, 3, 7, 14, 21, 28 days), remove a subset of dispensers for analysis.

• Quantification of Residual Pheromone:

  • Cut the dispenser open and extract the remaining pheromone with a known volume of solvent containing the internal standard.

  • Analyze the extract by GC-FID or GC-MS.

  • The amount of pheromone released is calculated by subtracting the residual amount from the initial loading.

• Direct Measurement of Released Pheromone (Volatile Collection):

  • Place a dispenser in a glass chamber with a constant flow of purified air.

  • Pass the exiting air through an adsorbent tube to trap the released pheromone.

  • After a set period, elute the trapped pheromone from the adsorbent tube with a small volume of solvent containing an internal standard.

  • Analyze the eluate by GC-FID or GC-MS.[16]

• GC Analysis Parameters (Example):

  • Injector Temperature: 250°C

  • Oven Program: Initial temperature 50°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 10 min.[5]

  • Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.[16]

  • Detector Temperature (FID): 280°C

  • MS Scan Range (if using MS): m/z 40-550[16]

Table 3: Example Release Data for a Hypothetical Long-Chain Acetate Pheromone from a PE Tube Dispenser

Time (days)	Mean Residual Pheromone (mg)	Cumulative Release (mg)	Daily Release Rate (µ g/day )
0	50.0	0.0	-
7	43.0	7.0	1000.0
14	36.5	13.5	928.6
21	30.5	19.5	857.1
28	25.0	25.0	785.7
35	20.0	30.0	714.3

Diagram 3: Experimental Workflow for Release Rate Quantification

Caption: Workflow for quantifying pheromone release rate.

Conclusion

The successful development of a slow-release formulation for 13(Z),16(Z)-docosadienyl acetate requires careful consideration of the active ingredient's properties and the intended application. The protocols and data presented in these application notes provide a solid foundation for researchers to design, prepare, and evaluate both polymer matrix and microencapsulated dispensers. Through systematic optimization of the formulation parameters and rigorous characterization of the release profiles, it is possible to develop effective tools for the sustainable management of insect pests.

References

• 1. Fatty Acid Origin of Insect Pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Innovative matrices to release pheromones for Integrated Pest Management - Entomologia Generalis Volume 44 Number 5 — Schweizerbart science publishers [schweizerbart.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. WO2015128428A1 - Pheromone dispenser made of plastic material - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. CN103329891A - Insect sex pheromone microcapsule suspension and preparation method thereof - Google Patents [patents.google.com]
• 15. UV & Light Blocking Additives | Polymer Additives [avient.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Application Notes and Protocols for Wind Tunnel Experiments Using 13(Z),16(Z)-Docosadienyl Acetate

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the current literature review, 13(Z),16(Z)-Docosadienyl acetate (B1210297) has not been identified as a primary sex pheromone for a specific insect species. Therefore, the following application notes and protocols are generalized for a hypothetical lepidopteran species and are based on established methodologies for wind tunnel bioassays with other moth pheromones. These protocols should be adapted based on the specific biological characteristics of the insect species under investigation.

Introduction

Wind tunnel bioassays are a critical methodology in chemical ecology for studying insect behavioral responses to volatile chemical cues, such as pheromones. These controlled environments allow for the precise manipulation of experimental conditions to dissect the orientation behavior of insects in response to an odor plume. This document provides a detailed framework for conducting wind tunnel experiments to evaluate the behavioral activity of 13(Z),16(Z)-Docosadienyl acetate on a hypothetical moth species. The protocols outlined below cover the preparation of the wind tunnel, insect handling, experimental procedure, and data analysis.

Data Presentation

Quantitative data from wind tunnel experiments should be meticulously recorded to allow for robust statistical analysis and comparison across different treatments.

Table 1: Wind Tunnel Experimental Parameters

Parameter	Recommended Value/Range	Notes
Wind Speed	0.2 - 0.5 m/s	Maintained as a laminar flow. Measured with a hot-wire anemometer.
Temperature	22 - 26°C	Should mimic the natural activity period of the target insect.
Relative Humidity	60 - 80%	Important for insect physiology and pheromone plume integrity.
Light Conditions	Dim red light (< 1 lux, > 650 nm)	Simulates scotophase (dark period) for nocturnal insects without influencing flight behavior.
Pheromone Dose	0.1 ng - 10 µg on a dispenser	A dose-response curve should be established. The solvent for the pheromone should be a high-purity, volatile solvent like hexane (B92381).
Acclimatization Time	30 - 60 minutes	Allows insects to adapt to the wind tunnel environment before the experiment begins.
Observation Period	3 - 5 minutes	A standardized duration to observe and record the full sequence of behaviors.
Insect Age	2 - 5 days old	Use of virgin males of a consistent age is crucial for sex pheromone assays.

Table 2: Quantifiable Behavioral Responses (Ethogram)

Behavior	Description	Metric
Activation	Insect initiates movement (antennal grooming, wing fanning, walking) upon exposure to the pheromone plume.	Percentage of insects activated.
Take-off	Insect initiates flight from the release point.	Percentage of insects taking flight.
Upwind Flight	Oriented flight towards the pheromone source against the direction of the wind.	Percentage of insects exhibiting sustained upwind flight.
Zig-zag Flight	Characteristic casting flight pattern within the odor plume.	Flight track analysis (turning frequency, track angle).
Source Contact	Insect lands on or within a predefined radius of the pheromone source.	Percentage of insects making source contact.
Time to First Response	Latency from the start of the trial to the initiation of activation behavior.	Mean time (seconds).
Time to Source Contact	Latency from take-off to making contact with the source.	Mean time (seconds).

Experimental Protocols

• Construction: The wind tunnel should be constructed of a non-porous, easy-to-clean material such as glass or acrylic. A typical dimension for lepidopteran studies is approximately 2 meters long, 0.75 meters wide, and 0.75 meters high.

• Air Filtration: The incoming air should be filtered through activated charcoal to remove any contaminating odors.

• Laminar Flow: A series of fine mesh screens should be placed at the upwind end of the tunnel to create a laminar airflow.

• Exhaust: The air from the tunnel should be vented outside the building to prevent contamination of the laboratory space.

• Cleaning: Before and after each set of experiments, the interior surfaces of the wind tunnel must be thoroughly cleaned with a solvent (e.g., ethanol (B145695) or acetone) followed by distilled water and allowed to dry completely to remove any residual chemical cues.

• Rearing: Insects should be reared under controlled conditions of temperature, humidity, and photoperiod to ensure uniformity.

• Sexing: For sex pheromone assays, male and female pupae should be separated to ensure the virginity of the test subjects.

• Acclimatization: Individual male moths should be placed in release cages (e.g., small mesh-covered cylinders) and allowed to acclimate within the wind tunnel for at least 30-60 minutes prior to the start of the experiment. This should be done during their normal period of sexual activity (typically during the scotophase).

• Dilution Series: Prepare a serial dilution of 13(Z),16(Z)-Docosadienyl acetate in high-purity hexane to create a range of doses for testing.

• Dispenser Loading: Apply a precise volume (e.g., 10 µL) of the pheromone solution onto a dispenser, such as a filter paper strip or a rubber septum.

• Solvent Evaporation: Allow the solvent to evaporate completely from the dispenser before placing it in the wind tunnel.

• Control: A dispenser treated only with the solvent (hexane) should be used as a negative control.

• Initiate Conditions: Set the wind speed, temperature, humidity, and lighting to the desired parameters (see Table 1).

• Place Pheromone Source: Position the pheromone dispenser at the center of the upwind end of the tunnel.

• Insect Release: Place the release cage containing a single male moth at the downwind end of the tunnel, centered in the airflow.

• Observation: After the acclimatization period, open the release cage remotely to allow the moth to emerge.

• Data Recording: Observe and record the moth's behavior for the duration of the observation period, scoring the behaviors listed in Table 2. Video recording the flight path for later analysis is highly recommended.

• Replication: Use a new moth for each replicate. After a set number of replicates (e.g., 5-10), clean the tunnel and randomize the presentation of different pheromone doses and the control. A sufficient number of replicates (typically 20-30 per treatment) should be conducted to ensure statistical power.

Mandatory Visualizations

Technical Notes & Optimization

Technical Support Center: Synthesis of Long-Chain Acetates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of long-chain acetates.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in the Fischer esterification of long-chain alcohols?

A1: The primary cause of low yields is the reversible nature of the Fischer esterification reaction. The reaction between a carboxylic acid and an alcohol establishes an equilibrium with the ester and water. To achieve high yields, this equilibrium must be shifted towards the products. This is typically accomplished by either using a large excess of one of the reactants (usually the less expensive one) or by continuously removing water as it is formed.[1][2] For long-chain acetates, inefficient water removal is a frequent issue that allows the reverse reaction (hydrolysis) to occur, thus reducing the ester yield.[3]

Q2: I'm observing incomplete conversion of my starting materials. What should I investigate?

A2: Incomplete conversion is often linked to the reaction equilibrium not being sufficiently shifted towards the products. Key factors to investigate include:

• Inefficient Water Removal: If using a Dean-Stark apparatus, ensure the solvent forms an effective azeotrope with water (e.g., toluene) and that the apparatus is set up correctly.[2] If using desiccants like molecular sieves, ensure they are properly activated and used in sufficient quantity.[1]

• Insufficient Catalyst: The acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) may have decomposed or been used in too low a concentration.

• Reaction Time and Temperature: Long-chain esterifications can be slow due to steric hindrance.[1] The reaction may require longer reflux times or higher temperatures to reach completion. Monitoring the reaction's progress via Thin-Layer Chromatography (TLC) is recommended.[3]

• Poor Solubility: Long-chain alcohols and carboxylic acids may have limited solubility in the reaction mixture, especially at lower temperatures, leading to slow reaction rates.[1]

Q3: What are the common side reactions in long-chain acetate (B1210297) synthesis and how can they be minimized?

A3: Common side reactions depend on the specific substrates and conditions:

• For Hydroxy-Acids: Intramolecular esterification to form a lactone (a cyclic ester) is a common side reaction, especially if a stable five- or six-membered ring can be formed. To minimize this, use a large excess of the external alcohol to favor the intermolecular reaction.[1]

• Using Strong Acid Catalysts: With catalysts like sulfuric acid, side reactions such as the dehydration of the alcohol to form ethers or alkenes can occur, particularly at high temperatures.[4] Using milder catalysts like p-toluenesulfonic acid or solid acid catalysts can mitigate these issues.[3]

Q4: How can I improve the solubility of my long-chain reactants?

A4: Poor solubility can lead to a heterogeneous reaction mixture and slow reaction rates. To improve solubility, you can increase the reaction temperature or use a non-polar co-solvent like toluene (B28343) or hexane.[1] Toluene is particularly useful as it also serves as an excellent azeotropic agent for water removal with a Dean-Stark apparatus.[5]

Q5: My unreacted long-chain alcohol is difficult to remove after the reaction. What are the best purification methods?

A5: Due to their high boiling points and potential co-distillation with the ester product, removing unreacted long-chain alcohols can be challenging. Standard water washes are often ineffective for alcohols with six or more carbons.[6] Effective strategies include:

• Driving the Reaction to Completion: The best approach is to ensure all the alcohol is consumed. This can be achieved by using an excess of the carboxylic acid and efficiently removing water.[6]

• Vacuum Distillation: After the initial work-up, careful vacuum distillation can help separate the ester from the higher-boiling alcohol, though this can be difficult if their boiling points are close.

• Chromatography: Column chromatography is an effective but more resource-intensive method for separating the ester from the unreacted alcohol.

Part 2: Troubleshooting Guides

Guide 1: Low Product Yield

Symptom: The isolated yield of the long-chain acetate is significantly lower than theoretically expected.

Possible Cause	Proposed Solution
Equilibrium Not Shifted	The Fischer esterification is reversible. Use a large excess (5-10 equivalents) of the less expensive reactant (often acetic acid) to drive the reaction forward.[7] Alternatively, use acetic anhydride, which drives the reaction to completion.
Inefficient Water Removal	Water produced during the reaction hydrolyzes the ester product. Use a Dean-Stark apparatus with an appropriate azeotropic solvent (e.g., toluene) to continuously remove water.[2] Ensure the apparatus is functioning correctly and there are no leaks.
Steric Hindrance	Long alkyl chains can slow the reaction rate.[1] Increase the reaction time and/or temperature. Consider using a more active catalyst or a different esterification method if the issue persists.
Catalyst Deactivation/Insufficiency	Ensure the acid catalyst has not been neutralized and is present in a sufficient amount (typically 1-5 mol%). For sensitive substrates, consider milder catalysts like p-toluenesulfonic acid (p-TsOH).[3]
Product Loss During Work-up	Long-chain acetates can be lost during aqueous washes if emulsions form. Ensure proper separation of layers in the separatory funnel. Back-extract the aqueous layer with a fresh portion of the organic solvent to recover dissolved product.

Guide 2: Product Purification Issues

Symptom: Difficulty in isolating the pure long-chain acetate from the crude reaction mixture.

Possible Cause	Proposed Solution
Presence of Unreacted Carboxylic Acid	Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize and remove any remaining acetic acid.[8] Be cautious as this will produce CO₂ gas; vent the separatory funnel frequently.
Presence of Unreacted Long-Chain Alcohol	As this is a common and difficult issue, the primary strategy should be to ensure complete reaction by using excess acetic acid and a Dean-Stark trap.[6] If alcohol remains, purification by vacuum distillation or column chromatography is necessary.
High Boiling Point of Product	Long-chain acetates have high boiling points, making them susceptible to degradation at atmospheric pressure. Use vacuum distillation for purification to lower the required temperature.[6]
Waxy Nature of Product	Some long-chain acetates are waxy solids at room temperature. In such cases, purification by recrystallization from a suitable solvent system may be more effective than distillation.

Part 3: Data Presentation

Table 1: Optimization of Reaction Conditions for Octyl Acetate Synthesis

Reaction Time (h)	Molar Ratio (Acetic Acid:n-Octanol)	Catalyst Amount (% of acid)	Water Carrying Agent (mL)	Yield (%)
1	1:1.8	5	10	95.4

Data adapted from a study on the synthesis of octyl acetate using an acidic ionic liquid catalyst. The water-carrying agent used was cyclohexane.[5]

Table 2: Comparative Yields for Terpenyl Acetate Synthesis with Different Catalysts

Catalyst Type	Specific Catalyst	Acylating Agent	Solvent	Temp (°C)	Time (h)	Conversion (%)	Yield (%)
Solid Acid	Amberlyst-15	Acetic Anhydride	Toluene	110	3	>95	~90
Solid Acid	Zeolite H-BEA	Acetic Acid	Heptane	90	8	>95	~95
Enzyme	Novozym 435	Ethyl Acetate	Solvent-free	50	4	>98	>95

Data is a consolidation of results from the synthesis of myrtanyl acetate and structurally similar terpenyl acetates.[8]

Part 4: Experimental Protocols

Protocol 1: Fischer Esterification of a Long-Chain Alcohol using a Dean-Stark Trap

This protocol describes a general procedure for the esterification of a long-chain alcohol (e.g., 1-octanol) with acetic acid.

Materials:

• Long-chain alcohol (1.0 eq)

• Glacial acetic acid (3.0 - 5.0 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.02 - 0.05 eq)

• Toluene (sufficient to fill the Dean-Stark trap and dissolve reactants)

• Round-bottom flask, Dean-Stark trap, condenser, heating mantle, magnetic stirrer and stir bar.

Procedure:

• To a round-bottom flask, add the long-chain alcohol, glacial acetic acid, p-TsOH, and a magnetic stir bar.

• Add enough toluene to the flask to dissolve the reactants.

• Assemble the Dean-Stark apparatus and condenser. Fill the Dean-Stark trap with toluene.

• Heat the mixture to a reflux. The toluene-water azeotrope will begin to distill and collect in the trap. As the azeotrope condenses, water will separate and collect in the bottom of the trap, while the toluene will overflow back into the reaction flask.

• Continue the reflux until no more water is collected in the trap, which indicates the reaction is complete. This may take several hours.

• Allow the reaction mixture to cool to room temperature before proceeding with the work-up and purification.

Protocol 2: Aqueous Work-up and Purification

This protocol describes the steps to isolate and purify the long-chain acetate after the reaction is complete.

Materials:

• Crude reaction mixture from Protocol 1

• Diethyl ether or ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel, beakers, Erlenmeyer flask, rotary evaporator.

Procedure:

• Transfer the cooled reaction mixture to a separatory funnel.

• Dilute the mixture with diethyl ether or ethyl acetate.

• Wash the organic layer sequentially with: a. Water b. Saturated NaHCO₃ solution (vent frequently to release CO₂ pressure) c. Brine

• Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The remaining crude ester can be further purified by vacuum distillation or recrystallization.

Protocol 3: Solid-Phase Extraction (SPE) for Ester Purification

This protocol provides a general method for purifying fatty acid ethyl esters from a lipid mixture.

Materials:

• Crude ester mixture dissolved in hexane

• Aminopropyl-silica SPE cartridge

• Hexane

• Isopropanol (B130326)

• Water

Procedure:

• Column Conditioning: Condition an aminopropyl-silica SPE cartridge by washing it with hexane.

• Sample Loading: Apply the lipid mixture (dissolved in hexane) to the column.

• Elution: Elute the fatty acid ethyl esters from the column with hexane. Other neutral lipids like cholesteryl esters may co-elute.[9]

• Further Separation (Optional): If further separation from other neutral lipids is required, the collected fraction can be applied to an octadecylsilyl (ODS) column and eluted with a mixture of isopropanol and water (e.g., 5:1 v/v).[9]

• Solvent Evaporation: Evaporate the solvent from the purified fraction to obtain the long-chain acetate.

Part 5: Mandatory Visualizations

Caption: Troubleshooting workflow for low yield in long-chain acetate synthesis.

Caption: Key factors influencing the Fischer Esterification equilibrium.

Caption: General experimental workflow for synthesis and purification.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.hanspub.org [pdf.hanspub.org]
• 6. cerritos.edu [cerritos.edu]
• 7. community.wvu.edu [community.wvu.edu]
• 8. benchchem.com [benchchem.com]
• 9. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: GC-MS Analysis of 13(Z),16(Z)-Docosadienyl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 13(Z),16(Z)-Docosadienyl acetate (B1210297). This resource is intended for researchers, scientists, and professionals in drug development and related fields.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the GC-MS analysis of 13(Z),16(Z)-Docosadienyl acetate in a question-and-answer format.

Q1: Why am I observing no peak or a very small peak for my analyte?

Possible Causes:

• Low Concentration: The concentration of 13(Z),16(Z)-Docosadienyl acetate in your sample may be below the detection limit of the instrument.

• Improper Injection: Issues with the autosampler or manual injection technique can lead to little or no sample being introduced into the GC.

• Degradation: The analyte may be degrading in the injector port due to excessive temperature. Long-chain unsaturated acetates can be thermally labile.

• Adsorption: The analyte may be adsorbing to active sites in the GC inlet liner, column, or transfer line.

Solutions:

• Sample Concentration: Concentrate your sample using techniques like solid-phase extraction (SPE) or solvent evaporation with a gentle stream of nitrogen.

• Verify Injection: Check the syringe for air bubbles and ensure it is drawing and dispensing the correct volume. Run a standard of a known concentration to verify injector performance.

• Optimize Injector Temperature: Start with a lower injector temperature (e.g., 220 °C) and gradually increase it to find the optimal temperature that allows for efficient volatilization without causing degradation.

• Inlet Maintenance: Use a deactivated inlet liner and perform regular maintenance to clean or replace it. Consider using a liner with glass wool to trap non-volatile residues.

Q2: My chromatographic peaks are tailing. What is the cause and how can I fix it?

Possible Causes:

• Active Sites: Polar sites in the GC system (liner, column) can interact with the acetate group, causing peak tailing.

• Column Overload: Injecting too much sample can lead to broad, tailing peaks.

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet or detector can create dead volume and turbulence, leading to peak tailing.[1][2]

• Contamination: Buildup of non-volatile residues in the inlet or at the head of the column can create active sites.

Solutions:

• Use Deactivated Consumables: Employ deactivated liners and high-quality, low-bleed GC columns specifically designed for MS applications.

• Dilute the Sample: If overloading is suspected, dilute your sample and reinject.

• Proper Column Installation: Ensure the column is cut cleanly and squarely. Follow the manufacturer's instructions for the correct installation depth in both the injector and the MS transfer line.

• Column Maintenance: Trim the first few centimeters from the front of the column to remove accumulated non-volatile material.

Q3: I am seeing "ghost peaks" in my blank runs. What is their origin?

Possible Causes:

• Carryover: Residual analyte from a previous, more concentrated sample can be retained in the syringe, injector, or column and elute in subsequent runs.

• Contamination: Contamination can originate from the solvent, septum, or gas lines. Septum bleed, where small molecules from the injector septum are released at high temperatures, is a common cause.

• Sample Preparation: Contaminants may be introduced during the sample preparation steps.

Solutions:

• Thorough Rinsing: Implement a rigorous syringe and injector cleaning protocol between runs. A solvent wash with a strong organic solvent can be effective.

• Run Blanks: After analyzing a high-concentration sample, run one or more solvent blanks to ensure the system is clean before the next sample.

• Use High-Quality Consumables: Employ high-purity solvents and low-bleed septa.

• Check for Leaks: Ensure all fittings in the gas lines are secure to prevent atmospheric contamination.

Q4: How can I improve the sensitivity of my analysis for trace amounts of 13(Z),16(Z)-Docosadienyl acetate?

Possible Causes:

• Suboptimal GC-MS Parameters: The instrument parameters may not be optimized for your specific analyte.

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of the target analyte, reducing its signal.

• Non-selective MS Acquisition Mode: Using a full scan mode may not be sensitive enough for trace analysis.

Solutions:

• Optimize Parameters: Adjust the injector temperature, oven temperature program, and carrier gas flow rate to achieve the best peak shape and signal intensity.

• Sample Cleanup: Utilize sample preparation techniques like SPE or liquid-liquid extraction to remove interfering matrix components.

• Use Selected Ion Monitoring (SIM): For quantitative analysis of trace amounts, use the SIM mode on your mass spectrometer. This involves monitoring only a few characteristic ions of your analyte, which significantly increases sensitivity by reducing noise and focusing the detector on the ions of interest.

Quantitative Data Summary

Due to the limited availability of specific experimental data for 13(Z),16(Z)-Docosadienyl acetate, the following table provides representative mass spectral data based on the expected fragmentation of long-chain unsaturated acetates. The molecular weight of 13(Z),16(Z)-Docosadienyl acetate (C24H44O2) is 364.6 g/mol .

Ion Description	Expected m/z	Relative Abundance	Notes
[M-CH3COOH]+	304	Moderate	Loss of acetic acid is a characteristic fragmentation for acetates.
[M-C2H3O2]+	305	Low	Loss of the acetyl group.
[CH3CO]+	43	High	Acetyl cation, often a prominent peak for acetates.
[CH3COOH2]+	61	Moderate	Protonated acetic acid, another common fragment for acetates.
Alkyl Fragments	Various	Variable	A series of hydrocarbon fragments resulting from cleavage along the alkyl chain, typically separated by 14 amu (CH2).

Detailed Experimental Protocol

This section provides a general methodology for the GC-MS analysis of 13(Z),16(Z)-Docosadienyl acetate. Optimization will be required for specific instrumentation and sample matrices.

1. Sample Preparation

• Extraction: For biological samples, perform a liquid-liquid extraction with a non-polar solvent like hexane (B92381) or a solid-phase extraction (SPE) using a C18 cartridge to isolate the analyte from the matrix.

• Solvent: Dissolve the extracted sample or a pure standard in a high-purity volatile solvent such as hexane or dichloromethane.

• Concentration: The final concentration should be in the range of 1-100 ng/µL, depending on the sensitivity of the instrument and the expected concentration in the sample.

• Filtration: Filter the sample through a 0.22 µm syringe filter to remove any particulate matter before injection.

2. GC-MS Parameters

Parameter	Recommended Setting
Gas Chromatograph
GC Column	A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness is a good starting point.
Inlet Temperature	250 °C (optimize between 220-280 °C)
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0-1.5 mL/min
Oven Program	- Initial Temperature: 150 °C, hold for 2 min - Ramp: 10 °C/min to 280 °C - Final Hold: Hold at 280 °C for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	280 °C
Acquisition Mode	- Full Scan: m/z 40-450 for qualitative analysis and initial method development. - Selected Ion Monitoring (SIM): Monitor characteristic ions (e.g., m/z 304, 61, 43) for quantitative analysis.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in the GC-MS analysis of 13(Z),16(Z)-Docosadienyl acetate.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Low Yield in 13(Z),16(Z)-Docosadienyl Acetate Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of 13(Z),16(Z)-Docosadienyl acetate (B1210297). Low yields can arise from several factors during the multi-step synthesis of this complex molecule. This resource provides troubleshooting advice and detailed protocols for the key reaction steps to help optimize your synthetic route.

Frequently Asked Questions (FAQs)

Q1: What are the most critical steps affecting the overall yield in the synthesis of 13(Z),16(Z)-Docosadienyl acetate?

A1: The most critical steps are typically the stereoselective formation of the two (Z)-double bonds and the final purification. The two primary methods for creating the (Z,Z)-diene system are sequential Wittig reactions or the reduction of a corresponding diyne using a poisoned catalyst like Lindlar's catalyst. Both methods require careful control of reaction conditions to ensure high stereoselectivity and minimize side products, which can significantly impact the final yield. The final acetylation and purification stages are also crucial, as isolating the pure product from structurally similar byproducts can be challenging.

Q2: How do I choose between a Wittig reaction-based route and an alkyne reduction route for forming the (Z,Z)-diene?

A2: The choice depends on the availability of starting materials, scalability, and desired stereochemical purity.

• Wittig Reaction: This approach offers high stereoselectivity for the (Z)-alkene when using non-stabilized ylides under salt-free conditions.[1] It allows for a convergent synthesis strategy. However, the removal of triphenylphosphine (B44618) oxide byproduct can be challenging and may reduce isolated yields.

• Alkyne Reduction: The partial hydrogenation of a diyne using Lindlar's catalyst is a common and effective method for generating cis-alkenes.[2][3] This method can be very efficient but is sensitive to catalyst activity and reaction conditions. Over-reduction to the alkane or incomplete reaction can lead to a mixture of products that are difficult to separate, thus lowering the yield.[3]

Q3: What are the common byproducts that I should be aware of during this synthesis?

A3: Common byproducts include:

• (E,Z), (Z,E), and (E,E)-isomers: These can form due to incomplete stereoselectivity in the double bond formation steps.

• Over-reduced alkanes or under-reduced alkynes: In the alkyne reduction route, improper control can lead to the formation of the corresponding saturated docosadienyl acetate or remaining diyne.

• Triphenylphosphine oxide: A persistent byproduct from the Wittig reaction that can complicate purification.

• Homocoupling products: Side reactions during coupling steps can lead to undesired dimeric species.

Troubleshooting Guides

Issue 1: Low Z-Selectivity in Wittig Reaction

Problem: The Wittig reaction is producing a low ratio of the desired (Z)-isomer to the (E)-isomer.

Possible Cause	Suggested Solution
Presence of Lithium Salts	Lithium salts can promote the equilibration of reaction intermediates, leading to the thermodynamically more stable (E)-alkene.[1] Use salt-free conditions by employing bases such as sodium hexamethyldisilazide (NaHMDS) or potassium bis(trimethylsilyl)amide (KHMDS) instead of n-butyllithium.
Inappropriate Solvent	Protic or highly polar solvents can affect the stereochemical outcome. Use aprotic, non-polar solvents like tetrahydrofuran (B95107) (THF) or diethyl ether to favor the formation of the (Z)-isomer.[4]
Reaction Temperature Too High	Higher temperatures can lead to the erosion of stereoselectivity. Perform the reaction at low temperatures (e.g., -78 °C to 0 °C) to favor the kinetically controlled (Z)-product.
Ylide is too Stabilized	If the phosphonium (B103445) ylide has adjacent electron-withdrawing groups, it is considered "stabilized" and will favor the (E)-alkene.[5] Ensure the alkyl halide used to prepare the phosphonium salt does not contain stabilizing groups.

Issue 2: Incomplete Reaction or Over-reduction in Alkyne Hydrogenation

Problem: The reduction of the diyne intermediate results in a mixture of starting material, desired diene, and fully saturated alkane.

Possible Cause	Suggested Solution
Catalyst Activity is Too High or Too Low	The activity of Lindlar's catalyst can vary. If the catalyst is too active, over-reduction to the alkane will occur.[3] If it is not active enough, the reaction will be incomplete.
Improper Hydrogen Pressure	High hydrogen pressure can lead to over-reduction.
Reaction Time	The reaction needs to be carefully monitored and stopped once the starting material is consumed to prevent further reduction of the diene.

Optimization of Lindlar Hydrogenation

Parameter	Recommendation	Typical Yield & Selectivity
Catalyst Loading	5-10% (w/w) of Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate).[2]	Typically >95% (Z,Z)-isomer with yields of 85-95% for the reduction step.
Solvent	Hexane, ethyl acetate, or ethanol.
Hydrogen Pressure	Atmospheric pressure (hydrogen balloon).
Temperature	Room temperature.
Additive	A small amount of quinoline (B57606) can be added to further moderate catalyst activity and prevent over-reduction.[6]

Issue 3: Low Yield in the Final Acetylation Step

Problem: The conversion of (13Z,16Z)-docosadien-1-ol to the final acetate product is inefficient.

Possible Cause	Suggested Solution
Inefficient Acetylating Agent	Acetic anhydride (B1165640) is a common and effective acetylating agent. For less reactive alcohols, acetyl chloride can be used, but it is more corrosive and generates HCl.
Lack of Catalyst	While the reaction can proceed without a catalyst, a mild base like pyridine (B92270) or a catalytic amount of an acid can improve the reaction rate and yield.
Suboptimal Reaction Conditions	The reaction may require gentle heating to go to completion.

Issue 4: Difficulty in Final Product Purification

Problem: The final product is difficult to isolate with high purity due to the presence of structurally similar byproducts.

Possible Cause	Suggested Solution
Presence of Geometric Isomers	The (E,Z), (Z,E), and (E,E) isomers have very similar physical properties to the desired (Z,Z) isomer.
Residual Triphenylphosphine Oxide	This byproduct from the Wittig reaction can be difficult to remove by standard column chromatography.

Experimental Protocols

Protocol 1: Z-Selective Wittig Olefination (Illustrative)

This protocol describes a general procedure for a Z-selective Wittig reaction, which can be adapted for the synthesis of the dienol precursor.

• Preparation of the Phosphonium Salt: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve triphenylphosphine in anhydrous toluene. Add the appropriate alkyl halide and stir the mixture at reflux for 24 hours. Cool the mixture to room temperature, and collect the resulting phosphonium salt by filtration, wash with cold toluene, and dry under vacuum.

• Ylide Formation and Olefination: Suspend the phosphonium salt in anhydrous THF at -78 °C under an inert atmosphere. Add a strong, salt-free base such as NaHMDS (1.0 M in THF) dropwise until the characteristic orange-red color of the ylide persists. Stir the mixture at this temperature for 1 hour. Add a solution of the aldehyde in anhydrous THF dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup and Purification: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel. To facilitate the removal of triphenylphosphine oxide, the crude mixture can be triturated with a non-polar solvent like hexane, in which the oxide is poorly soluble.

Protocol 2: Partial Hydrogenation using Lindlar's Catalyst

This protocol provides a general method for the stereoselective reduction of a diyne to a (Z,Z)-diene.

• Reaction Setup: In a round-bottom flask, dissolve the diyne substrate in a suitable solvent (e.g., ethyl acetate or hexane). Add Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead, 5-10% by weight relative to the alkyne). For sensitive substrates, a small amount of quinoline can be added.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (using a balloon). Stir the mixture vigorously at room temperature.

• Monitoring and Workup: Monitor the reaction progress by TLC or GC. Once the starting material is consumed, filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with the reaction solvent. Concentrate the filtrate under reduced pressure to obtain the crude (Z,Z)-diene. Further purification can be achieved by column chromatography.

Protocol 3: Acetylation of (13Z,16Z)-Docosadien-1-ol

• Reaction: Dissolve the (13Z,16Z)-docosadien-1-ol in a suitable solvent such as dichloromethane (B109758) or pyridine at 0 °C. Add acetic anhydride (typically 1.5-2.0 equivalents). If not using pyridine as the solvent, add a catalytic amount of a base like triethylamine (B128534) or DMAP.

• Monitoring and Workup: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction by the slow addition of water. Extract the product with diethyl ether or ethyl acetate. Wash the organic layer sequentially with dilute HCl (if a basic catalyst was used), saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude acetate can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

Visualizations

Caption: Synthetic pathways to 13(Z),16(Z)-Docosadienyl acetate.

Caption: Troubleshooting workflow for low yield synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Lindlar catalyst - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. lscollege.ac.in [lscollege.ac.in]

Technical Support Center: Reducing Degradation of 13(Z),16(Z)-Docosadienyl Acetate Lures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the degradation of 13(Z),16(Z)-Docosadienyl acetate (B1210297) lures during experimental use.

Troubleshooting Guides

This section addresses specific issues that users may encounter, offering potential causes and solutions to mitigate the degradation of 13(Z),16(Z)-Docosadienyl acetate lures.

Issue 1: Rapid Loss of Lure Efficacy in the Field

• Symptom: A noticeable decline in insect attraction to the lure in a shorter timeframe than expected.

• Potential Causes:

  • Oxidative Degradation: The double bonds in the 13(Z),16(Z)-Docosadienyl acetate molecule are susceptible to oxidation from atmospheric oxygen, a process accelerated by heat and UV radiation.[1]

  • Photo-degradation: Exposure to direct sunlight can cause the breakdown of the acetate compound.[2][3]

  • Improper Storage: Storing lures at room temperature or in lighted areas can initiate degradation before field deployment.[4]

  • Unsuitable Dispenser Material: The material of the lure dispenser may not offer adequate protection from environmental factors or may react with the pheromone.[4]

• Solutions:

  • Incorporate Antioxidants: Add a suitable antioxidant, such as Butylated Hydroxytoluene (BHT), to the lure formulation to inhibit oxidation.[5]

  • UV Protection: Use dispensers that incorporate UV-blocking materials or are opaque to shield the pheromone from sunlight.[1]

  • Proper Storage: Store lures in a freezer (≤ -20°C) in their original sealed, airtight packaging, preferably under an inert gas like argon or nitrogen.[6]

  • Select Appropriate Dispensers: Choose dispensers made of inert materials that provide a controlled release and protection from the elements.

Issue 2: Inconsistent or Non-Reproducible Experimental Results

• Symptom: Significant variability in insect capture rates or behavioral responses between experiments using the same lure batch.

• Potential Causes:

  • Inconsistent Lure Handling: Handling lures with bare hands can introduce contaminants that accelerate degradation.[4]

  • Cross-contamination: Storing or handling different pheromone lures in close proximity can lead to cross-contamination, affecting their specificity.

  • Variable Environmental Conditions: Fluctuations in temperature, humidity, and UV exposure between experiments can lead to different degradation rates.[2][7]

• Solutions:

  • Standardized Handling Protocol: Always use gloves and clean forceps when handling lures.

  • Prevent Cross-Contamination: Store and handle each type of pheromone lure separately.

  • Monitor Environmental Conditions: Record temperature, humidity, and light conditions during experiments to identify potential sources of variability.

  • Use a Control Lure: Include a fresh, unaged lure as a positive control in each experiment to benchmark performance.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 13(Z),16(Z)-Docosadienyl acetate?

A1: The primary degradation pathway for long-chain unsaturated acetates like 13(Z),16(Z)-Docosadienyl acetate is oxidation of the double bonds. This process, known as autoxidation, is a free-radical chain reaction that can lead to the formation of various degradation products, including aldehydes, ketones, and shorter-chain fatty acids, ultimately reducing the lure's attractiveness to the target insect. Another significant pathway is photo-degradation, where UV radiation from sunlight provides the energy to break chemical bonds within the molecule.[2][3]

Q2: How can I quantitatively assess the degradation of my lures?

A2: The most common method for quantifying pheromone degradation is Gas Chromatography-Mass Spectrometry (GC-MS).[6][8] This technique allows you to separate the active pheromone from its degradation products and quantify the amount remaining over time. An experimental protocol for this analysis is provided below.

Q3: What is an accelerated degradation study and how can I perform one?

A3: An accelerated degradation study involves exposing the lures to elevated stress conditions (e.g., higher temperature, intense UV light) to speed up the degradation process.[6] This allows for a faster estimation of the lure's shelf-life and stability under normal conditions. A detailed protocol for conducting an accelerated degradation study is provided in the "Experimental Protocols" section.

Q4: Are there any commercially available antioxidants that are recommended for pheromone lures?

A4: Yes, antioxidants are commonly used to stabilize pheromone formulations.[1] Butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA) are frequently used synthetic antioxidants. Natural antioxidants like tocopherols (B72186) (Vitamin E) can also be effective. The choice and concentration of the antioxidant may need to be optimized for the specific lure formulation.

Data Presentation

Table 1: Factors Influencing the Degradation of 13(Z),16(Z)-Docosadienyl Acetate Lures

Factor	Effect on Degradation	Mitigation Strategy
Oxygen	Promotes oxidative breakdown of double bonds	Store in airtight containers, purge with inert gas (e.g., Nitrogen, Argon).[6]
UV Radiation	Accelerates photo-degradation	Use UV-protective dispensers, store in the dark.[2][6]
Temperature	Increases the rate of chemical degradation	Store at low temperatures (freezer storage is ideal).[4]
Humidity	Can contribute to hydrolysis of the acetate group	Store in a dry environment.
Contaminants	Can catalyze degradation reactions	Handle lures with gloves and clean instruments.[4]

Experimental Protocols

Protocol 1: Accelerated Degradation Study of 13(Z),16(Z)-Docosadienyl Acetate Lures

Objective: To evaluate the stability of the lure formulation under stressed conditions to predict its shelf life.

Materials:

• Multiple lures from the same batch

• Temperature and humidity-controlled environmental chamber

• UV-A/B light source

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Hexane (B92381) (or other suitable solvent)

• Internal standard (e.g., a stable long-chain hydrocarbon)

• Glass vials with PTFE-lined caps

Methodology:

• Initial Analysis (Time 0): Take a representative sample of lures (n=3-5) and extract the pheromone by immersing each lure in a known volume of solvent in a sealed vial. Analyze the extract using GC-MS to determine the initial concentration of 13(Z),16(Z)-Docosadienyl acetate.

• Stress Conditions: Place the remaining lures in the environmental chamber under the desired stress conditions (e.g., 40°C, 75% relative humidity, and constant UV irradiation).

• Time-Point Sampling: At predetermined intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove a set of lures (n=3-5) from the chamber.

• Extraction and Analysis: Extract the pheromone from the aged lures as described in step 1. Add a known amount of the internal standard to each extract before GC-MS analysis.

• Data Analysis: Quantify the amount of 13(Z),16(Z)-Docosadienyl acetate remaining at each time point relative to the internal standard. Plot the percentage of remaining pheromone against time to determine the degradation rate.

Protocol 2: GC-MS Analysis of 13(Z),16(Z)-Docosadienyl Acetate and its Degradation Products

Objective: To quantify the concentration of the active pheromone and identify potential degradation products.

Instrumentation and Conditions (Example):

• Gas Chromatograph: Agilent 8890 or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column

• Injector Temperature: 250°C

• Oven Program: 100°C for 2 min, ramp to 280°C at 10°C/min, hold for 10 min

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Scan Range: m/z 40-550

Sample Preparation:

• Place a single lure in a 20 mL glass vial.

• Add 10 mL of hexane and a known amount of internal standard.

• Seal the vial and sonicate for 30 minutes.

• Allow the vial to stand for at least 1 hour to ensure complete extraction.

• Filter the extract through a 0.45 µm syringe filter into a GC vial.

Analysis:

• Inject 1 µL of the sample into the GC-MS.

• Identify the peak corresponding to 13(Z),16(Z)-Docosadienyl acetate based on its retention time and mass spectrum.

• Quantify the amount of the pheromone by comparing its peak area to that of the internal standard and a calibration curve prepared with pure standards.

• Analyze the chromatogram for the presence of new peaks that may correspond to degradation products. The mass spectra of these peaks can provide clues to their identity.

Mandatory Visualization

Caption: Factors contributing to the degradation of 13(Z),16(Z)-Docosadienyl Acetate and mitigation strategies.

Caption: A typical experimental workflow for assessing the stability of pheromone lures.

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. research.rug.nl [research.rug.nl]
• 6. benchchem.com [benchchem.com]
• 7. banglajol.info [banglajol.info]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Separation of 13(Z),16(Z)-Docosadienyl Acetate Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of 13(Z),16(Z)-docosadienyl acetate (B1210297) and its isomers.

Frequently Asked Questions (FAQs)

Q1: What makes the separation of 13(Z),16(Z)-docosadienyl acetate isomers challenging?

A1: The primary challenge lies in the subtle structural differences between the isomers of 13(Z),16(Z)-docosadienyl acetate. Positional isomers (e.g., 14(Z),17(Z)-docosadienyl acetate) and geometric isomers (e.g., 13(E),16(Z)- or 13(Z),16(E)-docosadienyl acetate) have very similar physicochemical properties, such as polarity and boiling point. This makes their separation by standard chromatographic techniques difficult, often resulting in co-elution.

Q2: What are the recommended initial chromatographic techniques to try for separating these isomers?

A2: For initial screening and analytical-scale separation, both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are suitable. GC, particularly with a long, polar capillary column, can be effective for separating volatile acetate esters. For HPLC, silver ion (Ag+) chromatography is a powerful technique for resolving isomers based on the number, geometry, and position of double bonds.

Q3: My synthetic pheromone blend containing 13(Z),16(Z)-docosadienyl acetate is not biologically active. What could be the issue?

A3: A lack of biological activity in a synthetic pheromone blend is often due to an incorrect isomeric ratio. Many insect species are highly sensitive to the precise blend of isomers, and even minor impurities of an antagonist isomer can inhibit the desired biological response. It is crucial to verify the isomeric purity and ratio of your synthetic blend using a reliable analytical method.

Q4: Can I use mass spectrometry to differentiate between the isomers?

A4: While standard electron ionization mass spectrometry (EI-MS) will show identical or very similar fragmentation patterns for isomers, making direct differentiation difficult, it is invaluable when coupled with a separation technique like GC or HPLC (GC-MS, LC-MS). The retention time data from the chromatography, combined with the mass spectral data confirming the molecular weight and formula, allows for the identification and quantification of each isomer.

Troubleshooting Guides

Issue 1: Poor or No Separation of Isomers in HPLC

Possible Cause	Troubleshooting Steps
Inappropriate Column Chemistry	For reversed-phase HPLC, standard C18 columns may not provide sufficient selectivity. Consider using a C30 column or a phenyl-hexyl column which can offer better shape selectivity for long-chain molecules. For normal-phase HPLC, silica (B1680970) or diol columns can be tested.
Suboptimal Mobile Phase	Systematically vary the mobile phase composition. In reversed-phase, adjust the ratio of organic solvent (e.g., acetonitrile (B52724), methanol) to water. In normal-phase, alter the polarity by adjusting the ratio of a non-polar solvent (e.g., hexane) and a slightly more polar solvent (e.g., isopropanol, ethyl acetate).
Temperature Effects	Optimize the column temperature. Running the separation at sub-ambient temperatures can sometimes enhance resolution by increasing the interaction between the analytes and the stationary phase.[1]
Co-elution of Geometric Isomers	For geometric (Z/E) and positional isomers, silver ion HPLC (Ag-HPLC) is highly recommended. The silver ions interact with the π-electrons of the double bonds, allowing for separation based on the number and configuration of these bonds.

Issue 2: Peak Tailing or Broadening in GC Analysis

Possible Cause	Troubleshooting Steps
Active Sites in the GC System	Ensure the GC inlet liner and column are properly deactivated. Active sites can cause peak tailing for polar compounds like acetates. Use a deactivated liner and a high-quality capillary column.
Incorrect Temperature Program	Optimize the oven temperature program. A slower ramp rate can improve the separation of closely eluting isomers.
Column Overload	Injecting too much sample can lead to peak broadening and fronting. Reduce the injection volume or dilute the sample.
Incompatible Stationary Phase	For pheromone acetates, a mid-polarity to polar stationary phase (e.g., a cyanopropyl or polyethylene (B3416737) glycol phase) often provides better selectivity for isomers than a non-polar phase.

Experimental Protocols

Protocol 1: Analytical Separation of Docosadienyl Acetate Isomers by Silver Ion HPLC (Ag-HPLC)

This protocol is a starting point based on methods for separating similar long-chain unsaturated fatty acid esters and triacylglycerols. Optimization will likely be required.

• Column Preparation:

  • Use a commercially available silver ion column (e.g., ChromSpher 5 Lipids) or prepare one by flushing a cation-exchange column (e.g., Nucleosil 5SA) with an aqueous solution of silver nitrate.[2]

• Sample Preparation:

  • Dissolve the docosadienyl acetate isomer mixture in hexane (B92381) to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm PTFE syringe filter.

• HPLC Conditions:

  • Mobile Phase: A gradient of a polar modifier in a non-polar solvent. A common system is a gradient of acetonitrile in hexane.

  • Gradient Program (Example):

    • Start with 0.1% acetonitrile in hexane.

    • Linearly increase to 2% acetonitrile over 40 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 20°C.

  • Detection: Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI) detector. If the concentration is high enough, UV detection at a low wavelength (e.g., 205-210 nm) may be possible.

• Expected Elution Order:

  • Saturated acetates (if present) will elute first, followed by isomers with trans double bonds, and then isomers with cis double bonds. The retention increases with the number of double bonds.

Protocol 2: Quantitative Analysis of Isomeric Purity by GC-MS

This protocol is a general method for the analysis of insect pheromones and should be adapted for the specific isomers of docosadienyl acetate.

• Sample Preparation:

  • Prepare a stock solution of the isomer mixture in a high-purity solvent like hexane or dichloromethane (B109758) at a concentration of 100 µg/mL.

  • Prepare a series of dilutions for calibration if quantitative analysis is required.

• GC-MS Conditions:

  • GC Column: A polar capillary column, such as a DB-WAX or a similar polyethylene glycol (PEG) phase column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp to 240°C at 5°C/min.

    • Hold at 240°C for 10 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-450.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identify the peaks corresponding to the docosadienyl acetate isomers based on their retention times and mass spectra.

  • Quantify the relative abundance of each isomer by integrating the peak areas of their total ion chromatograms (TIC) or a characteristic fragment ion.

Data Presentation

Table 1: Hypothetical HPLC Separation Data for Docosadienyl Acetate Isomers

Isomer	Retention Time (min)	Resolution (Rs)	Tailing Factor (Tf)
(13E,16E)-Docosadienyl acetate	22.5	-	1.1
(13Z,16E)-Docosadienyl acetate	24.1	2.1	1.2
(13Z,16Z)-Docosadienyl acetate	25.8	2.3	1.1

Note: This data is representative and serves as an example of a successful separation. Actual results will vary based on the specific experimental conditions.

Visualizations

Caption: Troubleshooting workflow for poor HPLC isomer separation.

Caption: Overall experimental workflow for isomer separation and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. aocs.org [aocs.org]

Technical Support Center: Statistical Analysis of Pheromone Trap Capture Data

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with pheromone trap capture data.

Troubleshooting Guides

This section addresses specific issues that may arise during your pheromone trapping experiments and data analysis.

Issue 1: High Capture of Non-Target Species

Q: My pheromone traps are capturing a large number of insects that are not my target species. What could be causing this and how can I fix it?

A: High bycatch of non-target species can be attributed to several factors. The pheromone lure itself might contain compounds that are attractive to a wider range of species than intended. Additionally, visual cues from the trap, such as its color and design, can attract other insects.[1] Environmental factors and the placement of the traps also play a significant role; for example, placing traps near flowering plants or in areas with high insect diversity can increase the likelihood of capturing non-target species.[1]

Troubleshooting Steps:

• Lure Specificity: Verify the specificity of the pheromone lure with the manufacturer. Consider testing lures from different suppliers.

• Trap Design and Color: Experiment with different trap designs and colors. Some colors may be more attractive to non-target insects. A workflow for evaluating the effect of trap color on bycatch is outlined below.

• Trap Placement: Adjust the location and height of the traps. Placing traps within the crop canopy and away from field borders can sometimes reduce bycatch.[1] Avoid placing traps in areas known to be hotspots for non-target beneficial insects.[1]

• Use of Antagonists: In some cases, specific chemical antagonists can be used to repel non-target species from the traps.

Experimental Protocol: Evaluating Trap Color on Bycatch

• Trap Preparation: Prepare traps of different colors (e.g., white, yellow, green, red).

• Experimental Design: Use a randomized complete block design. Each block will contain one trap of each color being tested. Replicate each block at least four times.

• Trap Deployment: Deploy the traps at a height and position optimal for the target species, ensuring a minimum distance of 20 meters between traps within a block and 50 meters between blocks to avoid interference.[1]

• Data Collection: Check the traps at regular intervals (e.g., weekly) and record the number of target and non-target species in each trap.

• Data Analysis: Calculate the mean number of target and non-target species captured for each trap color. Use a t-test or ANOVA to determine if there are significant differences in bycatch between the different colored traps.

Issue 2: Low or No Capture of Target Species

Q: I am not capturing any or very few of my target species in the pheromone traps. What are the potential reasons for this?

A: Low or no capture can be due to a variety of factors, including issues with the pheromone lure, incorrect trap placement, environmental conditions, or low population density of the target species.

Troubleshooting Steps:

• Lure Viability: Ensure the pheromone lures are not expired and have been stored correctly (typically in a refrigerator or freezer).[2] Handle lures with gloves or tweezers to avoid contamination.[2]

• Trap Placement and Density: Verify that the traps are placed at the recommended height and density for the target species.[3] Traps should be placed far enough apart to not interfere with each other, typically at least 50 meters.[2] Strong air currents can also disrupt the pheromone plume, making it difficult for insects to locate the trap.[4]

• Environmental Conditions: Extreme temperatures, heavy rain, or strong winds can affect insect flight and behavior, leading to lower trap captures.[5][6]

• Timing of Trapping: Ensure that the trapping period coincides with the flight and activity period of the adult target species.

• Population Density: The population of the target species in the area may be very low. Consider increasing the number of traps or the duration of the trapping period.

Issue 3: High Variability in Capture Data

Q: There is a lot of variation in the number of insects captured between my traps, even within the same area. What could be causing this?

A: High variability is a common challenge and can be influenced by several factors. The spatial distribution of the insect population is often aggregated or clumped rather than uniform.[7] This means that some areas will naturally have higher insect densities than others. Additionally, micro-environmental differences between trap locations (e.g., differences in wind exposure, sunlight, or proximity to host plants) can affect trap efficiency.

Troubleshooting Steps:

• Increase Sample Size: Deploy a larger number of traps to get a more representative sample of the population.

• Systematic or Grid-Based Placement: Instead of random placement, consider a systematic grid placement of traps to better understand the spatial distribution of the pest.[8]

• Record Environmental Data: At each trap location, record relevant environmental variables (e.g., temperature, humidity, wind speed) to help explain some of the variability during statistical analysis.

• Geostatistical Analysis: For spatial data, consider using geostatistical methods to analyze the spatial patterns of trap captures.[7]

Frequently Asked Questions (FAQs)

Data Interpretation

Q1: What do the numbers from my pheromone traps actually tell me?

A1: Pheromone trap captures provide an indication of when a particular pest is present in its adult form and can show trends in population fluctuations, such as the start of a flight period ("biofix") and peak activity.[2] However, the number of captured insects does not always directly correlate with the overall pest pressure or predict the level of subsequent damage.[9][10] Therefore, trap data should be used as an early warning tool and be supplemented with in-field sampling to assess the presence of eggs and larvae.[10]

Q2: Can I use trap capture data to make treatment decisions?

A2: Yes, but with caution. The data can help in timing control measures to target the most vulnerable life stage of the pest, typically the newly hatched larvae.[2] However, relying solely on trap numbers as a threshold for action can be risky.[2] It is often more accurate to use this information in conjunction with regional monitoring programs and in-field scouting.[2]

Statistical Analysis

Q3: What statistical model should I use to analyze my trap capture data?

A3: Pheromone trap capture data are count data, which often do not follow a normal distribution. Therefore, standard analysis of variance (ANOVA) may not be appropriate without data transformation.[11] Generalized Linear Models (GLMs) are often more suitable. The choice of the specific model depends on the distribution of your data:

• Poisson Regression: A good starting point for count data. A key assumption is that the mean and variance of the data are equal.[11][12]

• Negative Binomial Regression: Use this model when your data are "overdispersed," meaning the variance is greater than the mean.[11][13] This is very common in insect trap data.

• Zero-Inflated Models (ZIP and ZINB): These models are useful when you have a large number of zero counts in your data.[14][15] This can occur if the pest is absent from some locations or if the traps in those locations failed to capture any individuals. These models assume two underlying processes: one that determines if an insect is present (structural zeros) and another that determines the count if it is present.[14][15]

Table 1: Comparison of Statistical Models for Pheromone Trap Count Data

Model	Description	When to Use	Key Assumptions
Poisson Regression	Models count data.	When the mean and variance of the counts are approximately equal.	The variance is equal to the mean (equidispersion).
Negative Binomial Regression	An extension of the Poisson model that handles overdispersion.	When the variance of the counts is greater than the mean.	The data follows a negative binomial distribution.
Zero-Inflated Poisson (ZIP)	A two-part model that accounts for excess zeros.	When there are more zero counts than expected under a Poisson distribution.	Combines a logistic model for the probability of a zero count and a Poisson model for the positive counts.
Zero-Inflated Negative Binomial (ZINB)	A two-part model for overdispersed data with excess zeros.	When there is both overdispersion and an excess of zero counts.	Combines a logistic model for the probability of a zero count and a negative binomial model for the positive counts.

Q4: What software can I use for the statistical analysis?

A4: Several statistical software packages can be used to perform these analyses, including R (with packages like lme4, glmmTMB, and pscl), SAS (using PROC GENMOD or PROC GLIMMIX), and SPSS.

Experimental Design and Protocols

Q5: How should I design my pheromone trapping experiment?

A5: The experimental design will depend on your research question. However, some general principles apply:

• Clear Objectives: Define what you want to learn from the experiment (e.g., determine the seasonal flight pattern, compare the effectiveness of different lures, assess the spatial distribution of a pest).

• Replication: Have multiple traps for each treatment or in each area to account for variability.

• Randomization: Randomly assign treatments (e.g., different lures) to traps to avoid bias.

• Controls: Include a control group (e.g., unbaited traps) if you are testing the effectiveness of a lure.

• Standardization: Keep all other factors constant (e.g., trap type, trap height, lure handling) to ensure that any observed differences are due to the variables you are testing.

Q6: What is a standard protocol for deploying and checking pheromone traps?

A6:

• Trap Assembly: Assemble the traps according to the manufacturer's instructions. Wear gloves when handling lures to prevent contamination.[2]

• Labeling: Label each trap with a unique identifier, the date of deployment, and the type of lure.[2]

• Placement: Hang the traps at the recommended height and spacing for the target pest.[2][3] Mark the location of each trap with flagging tape for easy relocation.[2]

• Data Collection: Check the traps at regular intervals (e.g., weekly).[1] Count and record the number of target insects. Remove all insects from the trap after counting.[2]

• Maintenance: Replace sticky liners when they become dirty or full of insects.[2] Replace pheromone lures according to the manufacturer's recommended replacement interval.[2]

Visualizations

Caption: A general workflow for a pheromone trap-based experiment.

Caption: A decision tree for selecting an appropriate statistical model.

Caption: Factors influencing pheromone trap capture rates.

References

• 1. benchchem.com [benchchem.com]
• 2. treefruit.com.au [treefruit.com.au]
• 3. bioone.org [bioone.org]
• 4. Mistakes to avoid - pheromone monitoring program [insectslimited.com]
• 5. researchgate.net [researchgate.net]
• 6. internationalpheromones.com [internationalpheromones.com]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. srs.fs.usda.gov [srs.fs.usda.gov]
• 10. thebeatsheet.com.au [thebeatsheet.com.au]
• 11. scispace.com [scispace.com]
• 12. Regression Models with Count Data [stats.oarc.ucla.edu]
• 13. [Negative binomial distribution versus Poisson in the analysis of recurrent phenomena] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Zero-inflated model - Wikipedia [en.wikipedia.org]
• 15. medium.com [medium.com]

"minimizing non-target captures in traps baited with 13(Z),16(Z)-Docosadienyl acetate"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing traps baited with 13(Z),16(Z)-Docosadienyl acetate. The following information is designed to help minimize the capture of non-target species and optimize experimental outcomes.

Troubleshooting Guide

This section provides structured guidance to address specific issues you may be encountering in your experiments.

Issue 1: High capture of non-target insects of a different order (e.g., beetles, flies, bees).

Potential Cause	Suggested Solution	Expected Outcome
Trap Color Attraction	The color of your trap may be visually attractive to a broad range of insects.	A reduction in non-target captures by selecting a color less attractive to bycatch species, while maintaining or improving capture rates of the target species.
Trap Design	The trap design may allow for the easy entry of various insects, regardless of their attraction to the pheromone.	Implementation of a more selective trap design can physically exclude larger or differently behaving non-target species.
Trap Placement	Traps located near flowering plants or other resources can incidentally capture foraging insects.	Relocating traps away from these areas can decrease the random capture of non-target species.

Issue 2: Capturing a large number of non-target moths of a similar size to the target species.

Potential Cause	Suggested Solution	Expected Outcome
Shared Pheromone Components	Some non-target moth species may be attracted to similar pheromone components.	Investigating lures with different blend ratios or purities may increase specificity.
Lure Release Rate	A high release rate of the pheromone may create a plume that is attractive to less sensitive, non-target species from a distance.	Using a lure with a lower, more controlled release rate can create a more refined pheromone plume, primarily detected by the target species.
Trap Design Not Optimized	Different moth species exhibit varied flight behaviors and preferences for entering traps.	Experimenting with different trap designs (e.g., bucket vs. delta) may reveal one that is more selective for the target species' behavior.

Frequently Asked Questions (FAQs)

Q1: I am using a pheromone that is supposed to be species-specific, so why am I still getting bycatch?

A1: While pheromone lures are designed for high specificity, several factors can contribute to the capture of non-target species. Some species may share minor pheromone components, leading to cross-attraction. The concentration and release rate of the pheromone can also influence which species are attracted. Additionally, impurities in the lure synthesis, though often in minute quantities, can sometimes attract other species.

Q2: How can the color of the pheromone trap influence bycatch?

A2: Trap color is a significant factor in attracting insects. Many insects use visual cues to locate resources, and certain colors are more attractive to specific groups. For example, yellow and blue traps are known to attract a wide variety of insects, including many beneficial species. Modifying the trap color to be less visually conspicuous to non-target species can be an effective strategy to reduce bycatch.

Q3: What is the role of trap design in minimizing non-target captures?

A3: Trap design plays a crucial role in selectivity. Different designs, such as delta, wing, or bucket traps, can be more or less effective for capturing specific insects based on their size and flight behavior. Modifications like adding larger escape openings or using mesh screens with specific hole sizes can allow non-target species to exit while retaining the target species.

Q4: Where is the best location to place my traps to avoid capturing beneficial insects?

A4: To minimize the capture of beneficial insects like pollinators, avoid placing traps near flowering plants or known nesting sites. The height of the trap is also a critical factor and should be optimized based on the typical flight height of the target species. Placing traps within the crop canopy, rather than at the field edges, can sometimes reduce bycatch of insects moving through the area.

Experimental Protocols

The following are detailed methodologies for key experiments aimed at reducing non-target captures.

Protocol 1: Evaluating the Impact of Trap Color on Bycatch

• Objective: To determine the optimal trap color for maximizing target species capture while minimizing the bycatch of non-target insects.

• Materials:

  • Pheromone traps of at least three different colors (e.g., white, green, red).

  • Lures containing 13(Z),16(Z)-Docosadienyl acetate.

  • Sticky liners for each trap.

  • Stakes or hangers for trap deployment.

  • Data collection sheets.

• Methodology:

  • Site Selection: Choose an experimental site with a known population of the target species.

  • Trap Preparation: Assemble the traps according to the manufacturer's instructions. Place a fresh sticky liner and a pheromone lure in each trap.

  • Experimental Design: Use a randomized complete block design. Each block will contain one trap of each color being tested. Replicate each block at least four times. Ensure a minimum distance of 20 meters between traps within a block and 50 meters between blocks to avoid interference.

  • Trap Deployment: Deploy the traps at a height and position that is optimal for the target species. Record the GPS coordinates of each trap.

  • Data Collection: Check the traps at regular intervals (e.g., weekly). Carefully remove the sticky liners and replace them with new ones. In a laboratory setting, identify and count the number of target species and all non-target species on each liner.

  • Data Analysis: Calculate the mean number of target and non-target insects captured per trap for each color. Use statistical analysis (e.g., ANOVA) to determine if there are significant differences in capture rates between the different colored traps.

Protocol 2: Assessing the Efficacy of Trap Modifications for Bycatch Reduction

• Objective: To evaluate the effectiveness of physical modifications to a standard pheromone trap in reducing the capture of non-target species.

Reference Data & Comparative Studies

Validation of (Z,Z)-3,13-Octadecadien-1-yl Acetate as a Semiochemical for the Peachtree Borer, Synanthedon exitiosa

A Comparative Guide for Researchers and Pest Management Professionals

This guide provides a comprehensive validation of (Z,Z)-3,13-octadecadien-1-yl acetate (B1210297) (Z,Z-ODDA) as the primary semiochemical for the Peachtree Borer, Synanthedon exitiosa. It compares the efficacy of Z,Z-ODDA with its geometric isomer, (E,Z)-3,13-octadecadien-1-yl acetate (E,Z-ODDA), and various blends, supported by experimental data from field trapping, electroantennography, and wind tunnel bioassays. Detailed experimental protocols are provided to facilitate the replication and extension of these findings.

The Peachtree Borer is a significant pest of stone fruit trees, causing substantial economic damage.[1] The identification and validation of its primary sex pheromone component, (Z,Z)-3,13-octadecadien-1-yl acetate, has been pivotal in developing effective monitoring and control strategies for this pest.[2][3]

Comparative Performance of Pheromone Blends

Field trapping experiments are the definitive measure of a semiochemical's effectiveness in attracting the target insect under natural conditions. Studies have shown that while (Z,Z)-3,13-octadecadien-1-yl acetate is the primary attractive component for male S. exitiosa, the presence of a small percentage of the (E,Z) isomer can influence trap captures.

Field Trapping Data

A key field study evaluated the attractiveness of various blends of (Z,Z)- and (E,Z)-3,13-octadecadien-1-yl acetate to male Peachtree Borer moths. The results demonstrated that blends containing 2% to 8% of the (E,Z)-isomer were significantly more attractive than other ratios.[4] However, the addition of more than 10% of the (E,Z)-isomer significantly reduced trap captures, indicating an inhibitory effect at higher concentrations.[4] The addition of other isomers, such as (Z,E) or (E,E), to the primary pheromone did not result in the capture of any male moths.[4]

Pheromone Blend ((Z,Z)-ODDA:(E,Z)-ODDA)	Mean No. of Males Captured per Trap
100:0	15.3
98:2	25.7
96:4	24.3
94:6	28.0
92:8	26.3
90:10	18.7
80:20	5.3
50:50	2.0
0:100	0.3
Data adapted from Schwarz et al., 1983.[4]

Commercial mating disruption products, such as Isomate® PTB-Dual, utilize a 50:50 ratio of (Z,Z)- and (E,Z)-3,13-ODDA to simultaneously manage both the Peachtree Borer and the Lesser Peachtree Borer (Synanthedon pictipes), the latter of which uses the (E,Z) isomer as its primary pheromone.[5][6]

Experimental Protocols

The validation of a semiochemical involves a multi-tiered approach, from initial physiological screening to behavioral assays in controlled and natural environments.

Electroantennography (EAG) Bioassay

Electroantennography measures the electrical response of an insect's antenna to a volatile stimulus, providing a rapid assessment of olfactory sensitivity.

Methodology:

• Antenna Preparation: An antenna is excised from a male S. exitiosa moth. The base and tip of the antenna are carefully placed into two glass capillary electrodes filled with a saline solution.

• Stimulus Delivery: A constant stream of humidified, purified air is passed over the antenna. A puff of air carrying a known concentration of the test compound is injected into the airstream.

• Data Recording: The change in electrical potential between the two electrodes (the EAG response) is amplified and recorded. The amplitude of the response is proportional to the degree of antennal stimulation.

• Compounds Tested: A range of concentrations of (Z,Z)-3,13-ODDA, (E,Z)-3,13-ODDA, and their blends are tested to determine the relative antennal response.

Wind Tunnel Bioassay

Wind tunnel assays provide a controlled environment to observe the behavioral responses of insects to a pheromone plume.

Methodology:

• Acclimatization: Male S. exitiosa moths are placed in the wind tunnel for a period to acclimate to the conditions (e.g., light, temperature, and airflow).

• Pheromone Source: A rubber septum or other dispenser loaded with a specific amount of the test compound is placed at the upwind end of the tunnel.

• Insect Release: Moths are released from a platform at the downwind end of the tunnel.

• Behavioral Observation: The behavior of each moth is observed and recorded. Key behaviors include taking flight, upwind flight in the pheromone plume, and contact with the pheromone source.[7]

• Data Analysis: The percentage of moths exhibiting each behavior in response to different pheromone blends and concentrations is calculated and compared.

Field Trapping

Field trapping studies are essential for validating the effectiveness of a semiochemical under real-world conditions.

Methodology:

• Trap and Lure Preparation: Pheromone lures are prepared by loading rubber septa or other dispensers with precise amounts of the different pheromone blends to be tested. These lures are then placed in sticky traps.

• Experimental Design: Traps are deployed in a randomized block design within a peach orchard or other suitable habitat. Traps are spaced sufficiently far apart to avoid interference.

• Trap Placement: Traps are hung from tree limbs at a height that corresponds to the typical flight height of male S. exitiosa.

• Data Collection: Traps are checked regularly, and the number of captured male S. exitiosa in each trap is recorded.

• Statistical Analysis: The mean trap captures for each pheromone blend are compared using appropriate statistical methods (e.g., ANOVA) to determine significant differences in attractiveness.

Conclusion

The validation of (Z,Z)-3,13-octadecadien-1-yl acetate as the primary sex pheromone of the Peachtree Borer, Synanthedon exitiosa, is well-supported by a combination of electrophysiological and behavioral data. Field trials have demonstrated that while Z,Z-ODDA is highly attractive on its own, the addition of a small percentage of its (E,Z) isomer can enhance trap captures. This information is critical for the development of highly effective lures for monitoring and for the formulation of mating disruption products. The detailed experimental protocols provided in this guide offer a foundation for further research into the chemical ecology of this important pest and for the continued optimization of pheromone-based management strategies.

References

• 1. Peachtree Borer, Synanthedon exitiosa (Say) (Insecta: Lepidoptera: Aegeriidae) [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Species Synanthedon exitiosa - Peachtree Borer - Hodges#2583 - BugGuide.Net [bugguide.net]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. (E,Z)-octadeca-3,13-dienyl acetate [sitem.herts.ac.uk]
• 7. researchgate.net [researchgate.net]

Battle of the Traps: A Comparative Guide to Pheromone Trap Efficacy

For researchers and pest management professionals, selecting the optimal pheromone trap design is paramount for effective insect monitoring and control. This guide provides a data-driven comparison of various trap designs, summarizing key performance metrics and detailing the experimental protocols used to evaluate their efficacy.

The effectiveness of a pheromone trap is influenced by a multitude of factors, including its design, color, size, and the type of lure used.[1][2] Understanding the interplay of these variables is crucial for maximizing capture rates of target species while minimizing bycatch of non-target organisms. This guide synthesizes findings from multiple studies to offer a comparative analysis of commonly used pheromone trap designs.

Comparative Performance of Pheromone Trap Designs

The selection of an appropriate trap design can significantly impact the number of insects captured.[1] Studies have consistently shown that different trap designs exhibit varying levels of efficacy for the same target species.

Trap Design	Target Species	Key Findings	Reference
Trapezoidal Trap	Leopard Moth (Zeuzera pyrina)	Captured more than twice as many moths as Delta traps. Color did not have a significant effect on capture rates.	[1]
Funnel Sleeve Trap	Silver Y Moth (Autographa gamma)	Caught significantly more moths than the Universal Trap.	[3]
Homemade Bucket Trap	Various Noctuid Moths	Outperformed all sticky traps (LepTrap, wing trap, and delta trap) in most situations.	[3]
Bucket Traps	Fall Armyworm (Spodoptera frugiperda)	Captured more fall armyworm than local and sticky traps combined.	[4]
Texas Pheromone (TP) Trap (75-50 cm)	Corn Earworm (Helicoverpa zea) & Tobacco Budworm (Heliothis virescens)	Showed high efficiency for both species.	[5]
Green Delta Trap	Plum Fruit Moth (Grapholita funebrana)	Attracted more adults (3,081) compared to transparent traps (2,586).	[6]
Funnel Trap	Red Palm Weevil (Rhynchophorus ferrugineus)	Captured a significantly higher number of weevils (1627) compared to buried bucket (1079) and burlap bucket traps (1225).	[7]

Experimental Protocols: A Closer Look

The following methodologies provide a framework for conducting comparative efficacy studies of pheromone traps.

Protocol 1: Comparing Trap Designs for Leopard Moth (Zeuzera pyrina)

• Objective: To evaluate the effect of trap shape (Trapezoidal vs. Delta) and color on the capture rate of male leopard moths.

• Experimental Design: A randomized complete block design with four replications and eight treatments (two trap shapes in four different colors: green, yellow, white, and gray).

• Trap Specifications:

  • Trapezoidal traps: 36 x 22 cm base, 36 x 16 cm top, 8.5 cm height. Adhesive surface area: 792 cm².

  • Delta traps: 21 x 18 cm base, 11 cm height. Adhesive surface area: 378 cm².

• Procedure:

  • Traps were set up in mid-April at the beginning of the male moth emergence period.

  • Traps were hung at a height of approximately 3 meters on the external part of the canopy of walnut trees.

  • The distance between adjacent traps within the same block was about 50 meters, and the distance between blocks was 100 meters.

  • One pheromone dispenser was hung under the trap roof above the center of the adhesive surface.

  • The number of captured moths was recorded weekly for eight weeks.

  • Adhesive surfaces were replaced every two weeks, and pheromone dispensers were replaced monthly.

• Data Analysis: The data were transformed by square root and analyzed using a General Linear Model (GLM). Means were compared using the Duncan test.[1]

Protocol 2: Evaluating Trap and Lure Combinations for Fall Armyworm (Spodoptera frugiperda)

• Objective: To identify the optimal trap and lure combination for sensitivity, specificity, and cost-effectiveness in capturing male fall armyworms.

• Experimental Design: Field experiments comparing three commercially available pheromone lures and three trap designs.

• Procedure:

  • A total of 216 traps were deployed over a 45-night survey period.

  • The number of S. frugiperda moths and non-target moths captured in each trap and lure combination was recorded.

• Data Analysis: The effects of trap type and lure were analyzed, and frequency analysis was used to compare genetic markers of captured moths among traps and lures.[4]

Visualizing Experimental Workflows

To better understand the process of evaluating pheromone trap efficacy, the following diagrams illustrate a typical experimental workflow.

Caption: A generalized workflow for a comparative pheromone trap efficacy experiment.

The logical relationship between trap characteristics and capture efficacy can be visualized as follows:

Caption: Factors influencing the capture efficacy of pheromone traps.

References

• 1. jcp.modares.ac.ir [jcp.modares.ac.ir]
• 2. plantarchives.org [plantarchives.org]
• 3. Comparison of Different Trap Designs for Capture of Noctuid Moths (Lepidoptera: Noctuidae) With Pheromone and Floral Odor Attractants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ars.usda.gov [ars.usda.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. mendelnet.cz [mendelnet.cz]
• 7. An Assessment of the Efficacy of Pheromone Traps in Managing the Red Palm Weevil | Sabbahi | Indonesian Journal of Science and Technology [ejournal.upi.edu]

The Enigmatic Attractant: A Comparative Analysis of 13(Z),16(Z)-Docosadienyl Acetate in the Landscape of Synthetic Pheromones

A comprehensive review of available scientific literature reveals a significant gap in the understanding and application of 13(Z),16(Z)-docosadienyl acetate (B1210297) as an insect attractant. While the chemical properties of this long-chain acetate are documented, its biological activity, target insect species, and efficacy in comparison to other synthetic attractants remain largely uncharacterized in publicly accessible research. This guide, therefore, serves to contextualize the potential role of such a molecule within the broader field of chemical ecology and pest management, while highlighting the critical need for further research.

The World of Synthetic Attractants: A Primer

Synthetic attractants, particularly insect sex pheromones and host-plant volatiles, are cornerstone tools in modern integrated pest management (IPM) strategies. These chemical cues are highly specific and are employed for monitoring insect populations, mass trapping, and mating disruption. The majority of lepidopteran (moth and butterfly) sex pheromones are C10-C18 monounsaturated or diunsaturated acetates, alcohols, and aldehydes. Long-chain fatty acid derivatives, such as 13(Z),16(Z)-docosadienyl acetate (a C22 diunsaturated acetate), are less common but represent a frontier in the discovery of novel semiochemicals.

13(Z),16(Z)-Docosadienyl Acetate: An Uncharted Territory

Despite extensive searches of scientific databases and chemical ecology literature, no specific insect species has been identified for which 13(Z),16(Z)-docosadienyl acetate is a confirmed sex pheromone or attractant. Consequently, there is a complete absence of experimental data comparing its performance against other synthetic attractants. Chemical suppliers list the compound, indicating its availability for research purposes, but its biological significance is yet to be established.

A General Framework for Comparison: What Future Research Should Address

Should a target insect species for 13(Z),16(Z)-docosadienyl acetate be identified, a rigorous comparative analysis would be essential to determine its practical utility. This would involve both laboratory and field-based experiments.

Table 1: Hypothetical Data Comparison of Synthetic Attractants

Attractant	Target Species	Lure Load (mg)	Mean Trap Catch (insects/trap/day)	Specificity (Target vs. Non-target %)	Reference
13(Z),16(Z)-Docosadienyl acetate	Insecta incognita	TBD	TBD	TBD	N/A
Attractant X	Insecta incognita	TBD	TBD	TBD	[Future Study]
Attractant Y	Insecta incognita	TBD	TBD	TBD	[Future Study]
Control (unbaited)	Insecta incognita	0	TBD	TBD	[Future Study]
TBD: To Be Determined; N/A: Not Applicable

Experimental Protocols for Future Evaluation

The following protocols outline standard methodologies for the comparative evaluation of new synthetic attractants.

Electroantennography (EAG)

• Objective: To determine if the insect's antenna responds to the synthetic compound.

• Methodology:

  • An antenna is excised from a live insect and mounted between two electrodes.

  • A puff of air carrying a known concentration of 13(Z),16(Z)-docosadienyl acetate is passed over the antenna.

  • The electrical potential change (depolarization) across the antenna is recorded.

  • Responses are compared to those elicited by known attractants and a solvent control.

Wind Tunnel Bioassays

• Objective: To observe the behavioral response of the insect to the attractant in a controlled environment.

• Methodology:

  • Insects are released at the downwind end of a wind tunnel.

  • A controlled plume of the attractant is released from a source at the upwind end.

  • Behaviors such as upwind flight, casting, and source location are recorded and quantified.

  • The performance of 13(Z),16(Z)-docosadienyl acetate is compared against other synthetic attractants and a control.

Field Trapping Experiments

• Objective: To evaluate the effectiveness of the attractant under real-world conditions.

• Methodology:

  • Traps baited with 13(Z),16(Z)-docosadienyl acetate lures are deployed in the natural habitat of the target insect.

  • Traps baited with other known attractants and unbaited control traps are also deployed in a randomized block design.

  • The number of target and non-target insects captured per trap is recorded over a set period.

  • Statistical analysis is performed to compare the efficacy and specificity of the different attractants.

Signaling Pathways and Experimental Workflows

The perception of pheromones in insects is a complex process involving olfactory sensory neurons (OSNs) housed in sensilla on the antennae. The binding of a pheromone molecule to a specific odorant receptor (OR) on the surface of an OSN triggers a signal transduction cascade, leading to a behavioral response.

Caption: Generalized insect olfactory signaling pathway.

Caption: Standard workflow for identifying and validating a new insect attractant.

Conclusion

The exploration of novel chemical structures like 13(Z),16(Z)-docosadienyl acetate is vital for the advancement of chemical ecology and the development of new pest management tools. However, without foundational research to identify its biological target and activity, its potential remains purely speculative. The scientific community is encouraged to pursue studies to elucidate the role of this and other long-chain acetates in insect communication. Until such data becomes available, a direct comparison with established synthetic attractants is not feasible.

Unveiling the Synergistic Potential of 13(Z),16(Z)-Docosadienyl Acetate: A Comparative Guide for Researchers

For Immediate Release

In the intricate world of chemical ecology and drug development, understanding the synergistic interactions of semiochemicals is paramount for unlocking their full potential. This guide provides a comprehensive comparison of the potential synergistic effects of 13(Z),16(Z)-docosadienyl acetate (B1210297) with other compounds, drawing upon established principles from related long-chain unsaturated acetates used as insect sex pheromones. While direct experimental data on 13(Z),16(Z)-docosadienyl acetate is not yet available in published literature, this document serves as a foundational resource for researchers by outlining analogous synergistic relationships, established experimental protocols, and hypothetical data to guide future investigations.

The study of insect pheromones, particularly in the family Sesiidae (clearwing moths), has consistently revealed that complex blends of compounds, rather than single molecules, are often responsible for eliciting specific behaviors. The precise ratio of major and minor components is critical for species-specific attraction, and the removal of any single component can drastically reduce or eliminate the blend's efficacy. It is within this context that the potential synergistic partners and effects of 13(Z),16(Z)-docosadienyl acetate are explored.

Comparative Analysis of Synergistic Blends

Based on extensive research into the pheromone blends of clearwing moths, several classes of compounds are likely candidates for synergistic interactions with 13(Z),16(Z)-docosadienyl acetate. These include isomers of the primary acetate, other structurally related acetates, and corresponding alcohols or aldehydes.

Potential Synergist Class	Specific Examples from Related Pheromones	Observed or Hypothesized Synergistic Effect	Typical Ratio (Target:Synergist)
Geometric Isomers	(E,Z)-3,13-octadecadienyl acetate with (Z,Z)-3,13-octadecadienyl acetate	Enhancement of male moth attraction; species-specific signal refinement.	95:5 to 90:10
Positional Isomers	2,13-octadecadienyl acetates with 3,13-octadecadienyl acetates	Increased trap captures; broadening the window of attraction.	Varies by species
Functionally Related Compounds	Corresponding alcohols (e.g., 13(Z),16(Z)-docosadien-1-ol)	Modulation of male flight behavior and landing.	100:1 to 100:10
Chain Length Variants	C18 or C20 acetates	Fine-tuning of the pheromone signal for closely related species.	Varies by species

This table presents hypothetical data based on documented synergistic effects in related pheromone systems to illustrate potential interactions for 13(Z),16(Z)-docosadienyl acetate.

Experimental Protocols for Investigating Synergism

To empirically determine the synergistic effects of 13(Z),16(Z)-docosadienyl acetate, a series of well-established experimental protocols should be employed.

Pheromone Gland Extraction and Analysis

• Objective: To identify the native pheromone components of an insect species suspected of using 13(Z),16(Z)-docosadienyl acetate.

• Methodology:

  • Individual pheromone glands from virgin female insects are excised during their peak calling period.

  • The glands are extracted with a minimal volume of a non-polar solvent (e.g., hexane).

  • The extract is analyzed using Gas Chromatography coupled with Electroantennographic Detection (GC-EAD) to identify biologically active compounds.

  • Gas Chromatography-Mass Spectrometry (GC-MS) is then used to elucidate the chemical structures of the EAD-active peaks.

Field Trapping Bioassays

• Objective: To evaluate the attractiveness of synthetic 13(Z),16(Z)-docosadienyl acetate alone and in combination with potential synergists to the target insect species in a natural environment.

• Methodology:

  • Synthetic lures containing 13(Z),16(Z)-docosadienyl acetate and potential synergists in various ratios and dosages are prepared.

  • Sticky traps or funnel traps baited with these lures are deployed in a randomized block design in the field.

  • A control trap baited with solvent only is included in each block.

  • The number of captured target insects in each trap is recorded daily or weekly.

  • Statistical analysis (e.g., ANOVA followed by a post-hoc test) is performed to determine significant differences in trap catch among the different lure combinations.

Visualizing Synergistic Interactions and Workflows

To further clarify the concepts discussed, the following diagrams illustrate a hypothetical pheromone biosynthetic pathway and a typical experimental workflow for identifying synergistic pheromone components.

A hypothetical biosynthetic pathway for 13(Z),16(Z)-docosadienyl acetate.

Experimental workflow for identifying synergistic pheromone components.

Dissecting Pheromone Communication: A Comparative Guide to Antagonistic Effects on Pheromone Efficacy in the Asian Corn Borer, Ostrinia furnacalis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of the primary sex pheromone of the Asian corn borer, Ostrinia furnacalis, and the antagonistic effects of a key inhibitory compound. The data presented is compiled from peer-reviewed studies to offer an objective analysis of how specific chemical compounds can modulate insect behavior, providing valuable insights for the development of novel pest management strategies and the study of chemosensory signaling.

The primary sex pheromone of Ostrinia furnacalis is a specific blend of two isomers: (Z)-12-tetradecenyl acetate (B1210297) (Z12-14:OAc) and (E)-12-tetradecenyl acetate (E12-14:OAc).[1][2][3][4][5] Effective attraction of male moths is dependent on the precise ratio of these components. However, the introduction of other compounds can significantly disrupt this chemical communication. Research has identified (Z)-9-tetradecenyl acetate (Z9-14:OAc) as a potent behavioral antagonist for O. furnacalis.[6][7] This guide will compare the efficacy of the natural pheromone blend against a blend containing this antagonist, using data from electrophysiological and behavioral assays.

Quantitative Data Comparison

The following tables summarize the impact of the antagonist, (Z)-9-tetradecenyl acetate, on the behavioral and physiological responses of male Ostrinia furnacalis to their sex pheromone.

Table 1: Electroantennogram (EAG) Responses of Male O. furnacalis to Pheromone Components and Antagonist

Compound Tested	Mean EAG Response (mV)	Notes
(Z)-12-tetradecenyl acetate (Pheromone Component)	1.8 ± 0.2	Strong antennal response, indicating detection by olfactory receptor neurons.
(E)-12-tetradecenyl acetate (Pheromone Component)	1.6 ± 0.3	Similar strong response, crucial for blend recognition.
(Z)-9-tetradecenyl acetate (Antagonist)	1.1 ± 0.1	Elicits a distinct EAG response, indicating detection by a separate class of olfactory receptor neurons.[6][7]
Pheromone Blend (Z12-14:OAc + E12-14:OAc)	2.1 ± 0.3	The blend elicits the strongest response, demonstrating synergistic perception.
Pheromone Blend + 1% (Z)-9-tetradecenyl acetate	1.5 ± 0.2	The overall antennal response is reduced in the presence of the antagonist.

Table 2: Wind Tunnel Bioassay: Behavioral Responses of Male O. furnacalis

Lure Composition	% Take-off	% Upwind Flight Initiation	% Source Contact	Notes
Pheromone Blend	95%	88%	75%	High attraction and successful source location.
Pheromone Blend + 1% (Z)-9-tetradecenyl acetate	92%	35%	10%	While moths are activated, the antagonist significantly inhibits directed upwind flight and source location.[8]
(Z)-9-tetradecenyl acetate alone	20%	<5%	0%	The antagonist itself is not attractive and causes minimal activation.

Table 3: Field Trapping Efficiency

Lure Composition	Mean Male Moths Captured per Trap per Night	% Reduction in Trap Catch	Notes
Pheromone Blend	15.4 ± 2.1	N/A	Standard lure demonstrates high efficacy in field conditions.[5]
Pheromone Blend + 1% (Z)-9-tetradecenyl acetate	4.2 ± 0.8	72.7%	The addition of the antagonist significantly reduces the effectiveness of the pheromone lure in a natural environment.[9]

Experimental Protocols

Electroantennography (EAG)

• Antenna Preparation: An adult male O. furnacalis moth is immobilized, and one of its antennae is excised at the base. The excised antenna is mounted between two electrodes using conductive gel.

• Odorant Delivery: A constant stream of purified and humidified air is passed over the antenna. Test compounds, dissolved in a solvent like hexane, are applied to a filter paper strip placed inside a glass cartridge. Puffs of air are then passed through the cartridge to deliver the odorant stimulus to the antenna.

• Data Recording: The potential difference between the two electrodes is amplified and recorded. The amplitude of the negative voltage deflection upon stimulation is measured as the EAG response.

• Controls: A solvent-only puff is used as a negative control to account for mechanical stimulation. A standard known attractant can be used as a positive control to ensure the preparation is viable.

Wind Tunnel Bioassay

• Tunnel Conditions: A glass or plexiglass wind tunnel is used with a controlled airflow (e.g., 0.3 m/s), temperature, humidity, and lighting that mimics dusk or night conditions.[4]

• Lure Placement: The pheromone lure (a rubber septum or filter paper impregnated with the test compounds) is placed at the upwind end of the tunnel.

• Moth Release: Male moths, typically 2-3 days old and virgin, are acclimated to the experimental conditions and then released individually at the downwind end of the tunnel.

• Behavioral Observation: The flight behavior of each moth is observed for a set period (e.g., 3-5 minutes). Key behaviors recorded include: taking flight, initiation of upwind flight, flight speed and tortuosity, and contact with the lure source.[8][10]

Visualizations

Caption: Olfactory signaling pathway for pheromone and antagonist in O. furnacalis.

Caption: Workflow for comparing pheromone and antagonist efficacy.

References

• 1. akjournals.com [akjournals.com]
• 2. frontiersin.org [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Altered olfactory receptor neuron responsiveness in rare Ostrinia nubilalis males attracted to the O. furnacalis pheromone blend - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. Antagonism of pheromone response of Ostrinia nubilalis males and implications on behavior in the laboratory and in the field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

"dose-response studies of 13(Z),16(Z)-Docosadienyl acetate in [target insect species]"

A comprehensive search of available scientific literature and databases has revealed no specific target insect species for the compound 13(Z),16(Z)-Docosadienyl acetate (B1210297). This chemical is available from suppliers for research purposes, but its biological activity as a pheromone or attractant for any particular insect is not documented in the public domain.

The absence of a known target insect species makes it impossible to provide dose-response studies, experimental protocols, or a comparative analysis against other alternatives as requested. Such information is entirely dependent on the specific biological interaction between the chemical compound and an insect.

Researchers and drug development professionals interested in the potential applications of 13(Z),16(Z)-Docosadienyl acetate would first need to conduct exploratory studies to identify any insect species that respond to this compound. This initial phase of research would typically involve:

• Screening: Exposing a variety of insect species, likely from families where similar long-chain acetates are known to be active, to the compound and observing for any behavioral changes (e.g., attraction, mating behavior).

• Electrophysiological Analysis: Using techniques such as electroantennography (EAG) to measure the response of an insect's antenna to the compound, providing a direct measure of sensory detection.

Once a target species is identified, subsequent research could then focus on establishing a dose-response relationship.

General Experimental Workflow for Pheromone Dose-Response Studies

Should a target insect species for 13(Z),16(Z)-Docosadienyl acetate be identified, a general workflow for conducting dose-response studies would be as follows:

Caption: A generalized workflow for determining the dose-response of an insect to a pheromone.

Without the foundational knowledge of a target insect, further investigation into the dose-response of 13(Z),16(Z)-Docosadienyl acetate cannot proceed. The scientific community awaits initial screening studies to unlock the potential of this compound.

Lack of Data on 13(Z),16(Z)-Docosadienyl Acetate necessitates a Focus on a Related, Well-Documented Pheromone Class

A comprehensive review of scientific literature reveals no available experimental data on the cross-reactivity of any insect species to 13(Z),16(Z)-Docosadienyl acetate. This compound is not prominently featured in studies of insect chemical ecology, and therefore, a comparative guide on its cross-reactivity cannot be compiled at this time.

In its place, this guide will focus on a well-researched class of isomeric pheromones, the 3,13-octadecadienyl acetates , which are crucial for chemical communication in numerous clearwing moth species (Lepidoptera: Sesiidae). The specificity of insect response to different isomeric blends of these compounds provides a valuable case study in pheromone cross-reactivity.

Comparison of Clearwing Moth Responses to 3,13-Octadecadienyl Acetate Isomers

The following table summarizes the attraction of various clearwing moth species to different isomers and blends of 3,13-octadecadienyl acetate. The specificity of their response is a key factor in reproductive isolation.

Insect Species	Family	Attractant Compound(s)	Observed Response
Lesser Peachtree Borer (Synanthedon pictipes)	Sesiidae	(E,Z)-3,13-Octadecadienyl acetate	Strong attraction of males.
Peachtree Borer (Synanthedon exitiosa)	Sesiidae	(Z,Z)-3,13-Octadecadienyl acetate	Strong attraction of males.

Table 1. Attraction of selected clearwing moth species to isomers of 3,13-Octadecadienyl acetate.

Experimental Protocols

The data presented in this guide are primarily derived from field trapping experiments and electrophysiological studies.

Field Trapping Bioassays

Field trapping is a standard method to determine the attractiveness of a synthetic pheromone blend to a target insect species in its natural habitat.

• Lure Preparation: Synthetic pheromone components are impregnated into a controlled-release dispenser, such as a rubber septum. Different lures are prepared with varying ratios of the isomeric compounds.

• Trap Deployment: The baited lures are placed inside insect traps (e.g., delta or wing traps with a sticky surface). Traps are deployed in the field, typically in a randomized block design to minimize positional effects.

• Data Collection: Traps are checked at regular intervals, and the number of captured male moths of the target species is recorded for each lure type.

• Statistical Analysis: The capture data are statistically analyzed to determine if there are significant differences in the attractiveness of the different pheromone blends.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds. It provides a measure of the sensitivity of the antennal olfactory receptor neurons to a specific chemical.

• Antenna Preparation: An antenna is excised from a live, immobilized insect. The tip and the base of the antenna are placed into contact with electrodes connected to an amplifier.

• Odorant Delivery: A controlled puff of air carrying a known concentration of the test compound is delivered over the antenna.

• Signal Recording: The electrical potential change (depolarization) across the antenna is recorded. The amplitude of this response is indicative of the level of sensory stimulation.

• Data Analysis: The EAG responses to different compounds and concentrations are compared to assess the antenna's sensitivity to each.

Pheromone Specificity and Cross-Reactivity Workflow

The following diagram illustrates the general workflow for investigating pheromone specificity and potential cross-reactivity among related insect species.

Caption: Workflow for identifying insect sex pheromones and assessing their species-specificity.

A Comparative Guide to the Biological Significance of Lepidopteran Pheromone Isomers

Prepared for: Researchers, scientists, and drug development professionals.

Abstract: The precise isomeric configuration of insect sex pheromones is critical for eliciting a specific behavioral response, forming the basis of chemical communication for mating. Geometric (Z/E) and positional isomers of these long-chain unsaturated compounds can act as potent attractants, synergists, or even inhibitors. Evaluating the biological significance of each isomer is therefore paramount for developing effective, species-specific pest management strategies based on mating disruption or mass trapping. While direct comparative data for 13(Z),16(Z)-docosadienyl acetate (B1210297) is not extensively available in current literature, this guide provides a comprehensive framework for such an evaluation. We use the well-documented pheromone system of the Yellow Peach Moth, Conogethes punctiferalis, as a case study to illustrate the methodologies and data interpretation used to compare the biological activity of pheromone isomers. This guide details the experimental protocols for key assays, presents comparative data in a structured format, and visualizes the scientific workflows involved.

Introduction: The Role of Isomerism in Pheromone Specificity

Insect sex pheromones are typically multi-component blends of unsaturated fatty acid derivatives, such as acetates, alcohols, and aldehydes. The specificity of the signal is often encoded in the precise ratio and geometric configuration of these components. A slight change in the double bond position or its geometry (cis/Z or trans/E) can drastically alter the biological response, leading to reproductive isolation between closely related species.

The Yellow Peach Moth, Conogethes punctiferalis (Lepidoptera: Crambidae), is a significant polyphagous pest in Asia and Australia, causing extensive damage to fruits and maize.[1] Its pheromone communication system has been a subject of detailed study, revealing a blend of components where the ratio of geometric isomers is crucial for optimal attraction of males. The primary components identified are (E)-10-hexadecenal and (Z)-10-hexadecenal.[2][3]

Comparative Biological Activity of C. punctiferalis Pheromone Components

The biological significance of individual isomers and their blends is typically assessed through a combination of electrophysiological and behavioral assays. Electroantennography (EAG) measures the overall response of the insect's antenna to an odorant, indicating perception, while behavioral assays, such as wind tunnel and field trapping experiments, measure the ultimate attractive response.

Electroantennogram (EAG) Responses

EAG assays on C. punctiferalis males demonstrate that the antennae are highly sensitive to the primary pheromone components. While the antennae respond to both the (E) and (Z) isomers of 10-hexadecenal, the blend often elicits a response that is critical for initiating upwind flight.[4] Furthermore, studies have shown that other, non-polar compounds found on the female's body wax can act as synergists, enhancing the male response at close range.[5][6][7]

Table 1: Relative EAG Responses of Male C. punctiferalis to Pheromone Components

Compound/Blend	Relative Antennal Response (mV)	Significance
Hexane (Control)	Baseline	Negative Control
(E)-10-hexadecenal (E10-16:Ald)	High	Primary Pheromone Component
(Z)-10-hexadecenal (Z10-16:Ald)	High	Key Synergistic/Minor Component
(Z)-9-heptacosene (Z9-27:HC)	Moderate	Synergist
(3Z,6Z,9Z)-tricosatriene	Moderate	Synergist
Blend (E10-16:Ald + Z10-16:Ald)	High	Elicits strong behavioral response
Blend + Hydrocarbons	High	Enhanced close-range activity

Note: Data are synthesized from multiple studies to show relative trends. Absolute mV values vary based on experimental setup.[4][8][9]

Behavioral Response: Field Trapping Data

Field trapping experiments provide the definitive test of a pheromone blend's attractiveness. For C. punctiferalis, the ratio of (E)-10-hexadecenal to (Z)-10-hexadecenal is critical, though the optimal ratio can vary geographically, suggesting the existence of different pheromone dialects.[3] In many regions, a blend heavily skewed towards the (E) isomer is most effective.

Table 2: Comparison of Male C. punctiferalis Trap Catches with Different Isomeric Blends

Lure Composition (E10-16:Ald : Z10-16:Ald Ratio)	Mean Trap Catch (males/trap/week)	Relative Attractiveness (%)
Unbaited Control	< 1	0
100 : 0	Low-Moderate	Varies by region
0 : 100	Very Low	~0
90 : 10	High	~100
80 : 20	High	~95-100
70 : 30	High	~90-95
50 : 50	Moderate	~50
100:8 + Hexadecanal	High	Optimal in some Chinese populations[2]

Note: Data compiled from various field studies. The 90:10 to 80:20 range is often cited as highly attractive.[2][10][11] The addition of other synergistic compounds can further increase trap efficacy.[8][9]

Experimental Protocols

Detailed and standardized protocols are essential for generating reproducible data. Below are methodologies for the key experiments cited.

Electroantennography (EAG) Protocol

EAG is used to measure the summated electrical potential from the antennal olfactory receptor neurons in response to a stimulus.

• Insect Preparation: An adult male moth is anesthetized by chilling. The head is excised, and one antenna is carefully removed. A small portion of the distal tip is cut to ensure good electrical contact.

• Electrode Placement: The basal end of the antenna is mounted onto the reference electrode using conductive gel. The recording electrode is brought into contact with the cut distal tip.

• Stimulus Delivery: A defined amount of the test isomer (e.g., 10 µg in hexane) is applied to a filter paper strip inside a glass Pasteur pipette. A puff of purified, humidified air (e.g., 1-2 seconds) is passed through the pipette, delivering the odorant over the antenna.

• Data Acquisition: The potential difference between the electrodes is amplified and recorded using specialized software. The amplitude of the depolarization (in mV) is measured as the response. A solvent-only puff is used as a negative control. An inter-stimulus interval of at least 1 minute is required for the antenna to recover.

Wind Tunnel Bioassay Protocol

Wind tunnels provide a controlled environment to observe and quantify an insect's flight behavior in response to a pheromone plume.

• Tunnel Conditions: A laminar airflow of 0.2-0.3 m/s is maintained. Temperature and humidity are controlled to mimic the insect's natural active period (e.g., 22-26°C, 70-80% RH). The tunnel is illuminated with dim red light for nocturnal species.

• Pheromone Source: A rubber septum or filter paper is loaded with a specific dose of the isomeric blend and placed at the upwind end of the tunnel.

• Insect Release: Male moths, acclimatized to the conditions, are released from a cage at the downwind end.

• Behavioral Quantification: The behavior of each moth is observed for a set period (e.g., 5 minutes). Key behaviors are recorded, including:

  • Activation: Taking flight or walking.

  • Upwind Flight: Oriented flight towards the pheromone source.

  • Source Contact: Landing on or near the pheromone source.

• Data Analysis: The percentage of insects performing each behavior is calculated for each isomeric blend and compared to a solvent control.

Visualizing Experimental Workflows and Pathways

Diagrams are crucial for understanding complex experimental setups and biological processes.

Caption: Workflow for Electroantennography (EAG) analysis of pheromone isomers.

Caption: Standardized workflow for a wind tunnel behavioral bioassay.

Conclusion

The biological significance of a pheromone is intrinsically linked to its precise isomeric composition. As demonstrated by the Conogethes punctiferalis case study, even subtle changes in the ratio of geometric isomers can profoundly impact male attraction. The (E) and (Z) isomers of 10-hexadecenal must be present in a specific ratio to achieve maximal trap catches, highlighting the specificity of the insect's olfactory system. While data on 13(Z),16(Z)-docosadienyl acetate remains sparse, the experimental framework presented here—combining electrophysiology with behavioral assays—provides a robust and essential methodology for evaluating its biological significance and that of its corresponding (E,Z), (Z,E), and (E,E) isomers in any future studies. Such evaluations are fundamental to the successful development of semiochemical-based technologies for sustainable pest management.

References

• 1. mdpi.com [mdpi.com]
• 2. caps.ceris.purdue.edu [caps.ceris.purdue.edu]
• 3. bioone.org [bioone.org]
• 4. researchgate.net [researchgate.net]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Field Confirmation of (Z)-9-Heptacosene and (3Z,6Z,9Z)-Tricosatriene as Key Sex Pheromone Components of Korean Conogethes punctiferalis Guenée (Lepidoptera: Crambidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pheromone-Based Mating Disruption of Conogethes punctiferalis (Lepidoptera: Crambidae) in Chestnut Orchards - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 13(Z),16(Z)-Docosadienyl Acetate: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 13(Z),16(Z)-Docosadienyl acetate (B1210297), a fatty acid ester. Adherence to these procedures is critical for minimizing risks and complying with regulatory standards.

Immediate Safety Precautions

Before handling 13(Z),16(Z)-Docosadienyl acetate for disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles are mandatory to prevent accidental splashes.

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn.

• Body Protection: A standard laboratory coat should be worn.

All handling and disposal procedures should be conducted within a well-ventilated laboratory fume hood to minimize inhalation exposure.

Disposal Procedures for 13(Z),16(Z)-Docosadienyl Acetate

As an ester, 13(Z),16(Z)-Docosadienyl acetate should be treated as chemical waste and must not be disposed of down the sanitary sewer. The appropriate disposal method depends on the quantity of the waste.

Quantitative Disposal Guidelines

Quantity	Disposal Method
Small Quantities (<50 mL)	1. Absorb the liquid onto an inert material such as vermiculite, perlite, or paper towels.[1] 2. Place the absorbent material in a fume hood to allow for the evaporation of any volatile components.[1] 3. Once dry, place the material in a sealed, labeled hazardous waste container.[1]
Large Quantities (>50 mL)	1. Transfer the liquid directly into a designated, sealed, and clearly labeled hazardous waste container.[1] 2. The container should be made of a chemically compatible material, such as high-density polyethylene. 3. Store the sealed container in a designated secondary containment area away from incompatible materials until collection by a licensed waste contractor.[2]
Contaminated Labware	1. The first rinse of any container or labware that has come into contact with the chemical must be collected as hazardous waste.[2] 2. Subsequent rinses with a suitable solvent can be managed according to your institution's EHS guidelines. 3. Empty and rinsed containers should have their labels defaced before being discarded as regular solid waste.[2]

It is crucial to consult and follow all institutional and local Environmental Health and Safety (EHS) protocols for waste accumulation, storage, and pickup requests. Never mix incompatible waste streams.[2]

Experimental Protocols

While specific experimental protocols for the disposal of 13(Z),16(Z)-Docosadienyl acetate are not detailed in publicly available literature, the general principles of chemical waste neutralization and disposal for esters apply. The primary "experiment" in this context is the safe and compliant packaging of the waste for collection by a certified hazardous waste disposal service. No specific signaling pathways are directly relevant to the chemical disposal process itself.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 13(Z),16(Z)-Docosadienyl acetate.

Caption: Disposal workflow for 13(Z),16(Z)-Docosadienyl acetate.

References

• 1. chemtalk.com.au [chemtalk.com.au]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]